Jarin-1

• CAS: 1212704-51-2

Core Science & Biosynthesis

The Molecular Target of Jarin-1 and a Guide to the Therapeutically Relevant JARID1 Family of Histone Demethylases

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide addresses the molecular target of Jarin-1 and provides a comprehensive overview of the structurally related, therapeutically relevant human JARID1 family of histone demethylases. For the intended audience of researchers and drug development professionals, a critical distinction is made at the outset: Jarin-1 is a specific inhibitor of a plant enzyme and is not a known inhibitor of the human JARID1 family. This guide will first clarify the specific target of Jarin-1 and then pivot to an in-depth exploration of the human JARID1 enzymes, which are significant targets in oncology and drug development.

Jarin-1: A Specific Inhibitor of Plant Jasmonate Signaling

Jarin-1 was identified through a chemical screen in Arabidopsis thaliana as the first small-molecule inhibitor of jasmonate responses[1]. Its molecular target is the jasmonate-amido synthetase JAR1 [1][2][3]. JAR1 is a key enzyme in the biosynthesis of the active plant hormone, (+)-7-iso-jasmonoyl-L-isoleucine (JA-Ile), which is crucial for regulating plant defense and development[1][2][4]. Jarin-1 impairs the activity of JAR1, thereby preventing the synthesis of JA-Ile[1].

It is important to note that Jarin-1's inhibitory activity has been shown to be specific to the plant enzyme JAR1 and its orthologs; there is no evidence in the reviewed literature to suggest it targets the human JARID1 (Jumonji AT-rich Interactive Domain 1) family of histone demethylases. The similarity in nomenclature (JAR1 vs. JARID1) is coincidental. While Jarin-1 is a valuable tool for plant biology research, its utility does not extend to human therapeutic development[5][6][7]. Given the audience for this guide, the subsequent sections will focus on the human JARID1 family of enzymes, which are highly relevant targets in drug discovery.

The Human JARID1 Family: Key Epigenetic Drug Targets in Cancer

The human JARID1 (also known as KDM5) family consists of four Fe(II) and α-ketoglutarate-dependent histone lysine (B10760008) demethylases: JARID1A (KDM5A), JARID1B (KDM5B), JARID1C (KDM5C), and JARID1D (KDM5D)[8][9]. These enzymes are responsible for removing di- and tri-methyl groups from lysine 4 on histone H3 (H3K4me2/3), an epigenetic mark generally associated with active gene transcription[8][10][11]. By erasing this activating mark, JARID1 proteins primarily act as transcriptional repressors[8].

Members of the JARID1 family are frequently overexpressed in various cancers, including breast, prostate, lung, and hepatocellular carcinomas, and their elevated expression is often correlated with poor prognosis, tumor aggressiveness, and therapeutic resistance[8][9][10]. Specifically, JARID1B has been implicated in maintaining cancer stem cell-like populations, promoting cell proliferation, and enabling resistance to treatment[8][10]. This has made the JARID1 family, particularly JARID1A and JARID1B, attractive targets for the development of novel anti-cancer therapies[9].

Quantitative Data on JARID1 Family Inhibitors

A number of small-molecule inhibitors have been developed to target the catalytic activity of the JARID1 family. The inhibitory potencies are typically determined through biochemical assays measuring the demethylase activity against a peptide substrate. The half-maximal inhibitory concentration (IC50) is a standard metric for comparing these compounds.

Inhibitor	Target(s)	IC50	Assay Type	Reference
PBIT (2-(4-methylphenyl)-1,2-benzisothiazol-3(2H)-one)	JARID1B (KDM5B)	~3 µM	Biochemical	[12][13][14][15][16]
JARID1A (KDM5A)	6 µM	Biochemical	[13][14]
JARID1C (KDM5C)	4.9 µM	Biochemical	[13][14]
KDM5-C49	KDM5A	~40 nM	Biochemical	[17]
KDM5B	160 nM	Biochemical	[17]
KDM5C	100 nM	Biochemical	[17]
KDM5-C70 (Prodrug of KDM5-C49)	JARID1 Family	N/A (Prodrug)	Cellular	[18]

Note: PBIT has been shown to be specific for the JARID1 family and does not significantly inhibit other JmjC domain-containing demethylases like UTX or JMJD3[12]. KDM5-C70 is an ethyl ester prodrug of KDM5-C49, designed to improve cell permeability for cellular and in vivo studies[18].

Signaling Pathways Modulated by JARID1B

JARID1B exerts its oncogenic functions by influencing key signaling pathways that control cell growth, survival, and metastasis. Understanding these pathways is critical for developing effective therapeutic strategies.

PI3K/Akt Signaling Pathway

The Phosphoinositide 3-kinase (PI3K)/Akt pathway is a central regulator of cell proliferation and survival that is frequently hyperactivated in cancer. JARID1B can activate this pathway by epigenetically repressing the expression of key tumor suppressors. Specifically, JARID1B directly targets the promoter of PTEN (Phosphatase and Tensin Homolog), a critical negative regulator of the PI3K/Akt pathway[8][19][20]. By demethylating H3K4me3 at the PTEN promoter, JARID1B silences its transcription. The resulting loss of PTEN protein leads to the accumulation of phosphatidylinositol (3,4,5)-trisphosphate (PIP3), which in turn promotes the phosphorylation and activation of Akt[19][21]. This creates a feed-forward loop, as activated Akt can also increase the expression of JARID1B, further amplifying the oncogenic signaling[8][21][22].

Caption: JARID1B activates the PI3K/Akt pathway by repressing PTEN.

TGF-β Signaling Pathway

The Transforming Growth Factor Beta (TGF-β) pathway has a dual role in cancer, acting as a tumor suppressor in early stages and a promoter of metastasis in later stages[23][24]. The interaction with JARID1B is context-dependent. In luminal breast cancer cells, loss of JARID1B leads to an upregulation of genes associated with the TGF-β signaling pathway and subsequent growth arrest[25][26]. This suggests that in this context, JARID1B is required to repress basal cell-specific genes, including those involved in TGF-β signaling, to maintain the luminal phenotype[25]. Inhibiting the TGF-β pathway can rescue the growth arrest caused by JARID1B depletion, highlighting a functional link between JARID1B and TGF-β signaling[25][26].

Caption: JARID1B context-dependently represses TGF-β target genes.

Experimental Protocols and Workflows

Validating the activity of JARID1 inhibitors requires robust biochemical and cellular assays. The following sections detail common methodologies used in the field.

Protocol: High-Throughput Screening of JARID1B Inhibitors using AlphaScreen

The Amplified Luminescent Proximity Homogeneous Assay (AlphaScreen) is a sensitive, bead-based assay suitable for high-throughput screening (HTS) of enzyme inhibitors[27][28][29]. This protocol is adapted for measuring JARID1B demethylase activity.

Principle: A biotinylated H3K4me3 peptide substrate is demethylated by JARID1B. The product (H3K4me2/1) is recognized by a specific antibody conjugated to an Acceptor bead. The biotin (B1667282) tag on the peptide binds to a Streptavidin-coated Donor bead. When the Donor and Acceptor beads are in close proximity (<200 nm), excitation of the Donor bead at 680 nm generates singlet oxygen, which diffuses to the Acceptor bead, triggering a chemiluminescent signal at 520-620 nm. An inhibitor will prevent product formation, leading to a decrease in signal.

Materials:

• Recombinant JARID1B enzyme

• Biotinylated H3K4me3 peptide substrate (e.g., Biotin-ARTKQTARK(me3)STGGKAPRKQLA)

• AlphaScreen Streptavidin Donor beads

• AlphaScreen Protein A Acceptor beads

• Anti-H3K4me2/1 antibody

• Assay Buffer: 50 mM HEPES (pH 7.5), 0.1% BSA, 0.01% Tween-20

• Cofactors: 50 µM (NH4)2Fe(SO4)2, 100 µM Ascorbic Acid, 10 µM α-ketoglutarate

• Test compounds (dissolved in DMSO)

• 384-well white microplates (e.g., OptiPlate™-384)

• Plate reader capable of AlphaScreen detection (e.g., EnVision®)

Procedure:

• Compound Plating: Dispense test compounds and controls (e.g., DMSO for negative control, a known inhibitor like PBIT for positive control) into the 384-well plate.

• Enzyme Reaction:

  • Prepare a master mix containing Assay Buffer, cofactors, and the biotinylated H3K4me3 peptide substrate (final concentration ~64 nM).

  • Prepare the JARID1B enzyme solution in Assay Buffer (final concentration ~4 nM).

  • Add the enzyme to the wells containing the compounds and incubate for a brief period (e.g., 15 minutes at room temperature).

  • Initiate the demethylase reaction by adding the substrate master mix.

  • Incubate the reaction for 30-60 minutes at room temperature.

• Detection:

  • Prepare the detection mix containing the anti-H3K4me2/1 antibody and the Protein A Acceptor beads in the dark. Incubate for 30 minutes.

  • Add the Streptavidin Donor beads to the detection mix.

  • Stop the enzymatic reaction by adding the complete detection mix to the wells.

  • Incubate the plate in the dark for 60 minutes at room temperature to allow for bead binding.

• Data Acquisition: Read the plate on an AlphaScreen-capable plate reader. The signal is inversely proportional to the inhibitor's potency.

Protocol: Cellular Assay for JARID1B Inhibition

To confirm that a compound inhibits JARID1B within a cellular context, its effect on global H3K4me3 levels and cell proliferation can be measured.

A. Western Blot for Global H3K4me3 Levels:

• Cell Culture and Treatment: Plate cancer cells with high JARID1B expression (e.g., UACC-812 breast cancer cells) and allow them to adhere. Treat the cells with various concentrations of the test inhibitor (e.g., PBIT at 2.5, 5, 10 µM) or DMSO as a vehicle control for 48-72 hours.

• Histone Extraction: Harvest the cells and perform histone extraction using an acid extraction protocol or a commercial kit.

• Quantification and SDS-PAGE: Quantify the protein concentration of the histone extracts. Load equal amounts of protein onto an SDS-PAGE gel and separate by electrophoresis.

• Western Blotting: Transfer the proteins to a PVDF membrane. Block the membrane and probe with primary antibodies against H3K4me3 and a loading control (e.g., total Histone H3).

• Detection: Use an appropriate HRP-conjugated secondary antibody and a chemiluminescent substrate to detect the protein bands. An effective inhibitor will cause an increase in the global H3K4me3 signal compared to the DMSO control.

B. Cell Proliferation Assay (e.g., using CCK-8):

• Cell Plating: Seed cells (e.g., MCF-7, UACC-812) in a 96-well plate at an appropriate density.

• Compound Treatment: After 24 hours, treat the cells with a serial dilution of the test compound. Include a DMSO-only control.

• Incubation: Incubate the cells for 72 hours.

• Viability Measurement: Add Cell Counting Kit-8 (CCK-8) solution to each well and incubate for 1-4 hours. Measure the absorbance at 450 nm using a microplate reader.

• Analysis: Calculate the cell viability as a percentage relative to the DMSO control and plot a dose-response curve to determine the IC50 for cell growth inhibition. PBIT, for instance, shows greater inhibition in UACC-812 cells, which have higher JARID1B levels, than in MCF-7 cells[12].

Workflow Visualization

The overall process for identifying and validating a novel JARID1 inhibitor can be visualized as a multi-stage workflow, starting from a large-scale screen and progressing to detailed cellular characterization.

Caption: A typical workflow for JARID1 inhibitor discovery and validation.

References

• 1. A chemical inhibitor of jasmonate signaling targets JAR1 in Arabidopsis thaliana - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Recent Advances in Plant Chemical Biology of Jasmonates - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Jarin-1 | JAR1 inhibitor | Probechem Biochemicals [probechem.com]
• 4. researchgate.net [researchgate.net]
• 5. Jarin-1, an inhibitor of JA-Ile biosynthesis in Arabidopsis thaliana, acts differently in other plant species - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. tandfonline.com [tandfonline.com]
• 8. JARID1 Histone Demethylases: Emerging Targets in Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 9. JARID1 Histone Demethylases: Emerging Targets in Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. JARID1-targeted histone H3 demethylase inhibitors exhibit anti-proliferative activity and overcome cisplatin resistance in canine oral melanoma cell lines - PMC [pmc.ncbi.nlm.nih.gov]
• 11. escholarship.org [escholarship.org]
• 12. Identification of Small Molecule Inhibitors of Jumonji AT-rich Interactive Domain 1B (JARID1B) Histone Demethylase by a Sensitive High Throughput Screen - PMC [pmc.ncbi.nlm.nih.gov]
• 13. medchemexpress.com [medchemexpress.com]
• 14. selleckchem.com [selleckchem.com]
• 15. apexbt.com [apexbt.com]
• 16. PBIT [cnreagent.com]
• 17. xcessbio.com [xcessbio.com]
• 18. biossusa.com [biossusa.com]
• 19. JARID1B promotes metastasis and epithelial-mesenchymal transition via PTEN/AKT signaling in hepatocellular carcinoma cells - PMC [pmc.ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]
• 21. Regulation of oncogenic PI3-kinase signaling by JARID1B - PMC [pmc.ncbi.nlm.nih.gov]
• 22. researchgate.net [researchgate.net]
• 23. TGF beta signaling pathway - Wikipedia [en.wikipedia.org]
• 24. TGFβ signaling pathways in human health and disease - PMC [pmc.ncbi.nlm.nih.gov]
• 25. JARID1B is a luminal lineage-driving oncogene in breast cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 26. JARID1B is a luminal lineage-driving oncogene in breast cancer. | Broad Institute [broadinstitute.org]
• 27. AlphaScreen-Based Assays: Ultra-High-Throughput Screening for Small-Molecule Inhibitors of Challenging Enzymes and Protein-Protein Interactions - PMC [pmc.ncbi.nlm.nih.gov]
• 28. researchgate.net [researchgate.net]
• 29. The Use of AlphaScreen Technology in HTS: Current Status - PMC [pmc.ncbi.nlm.nih.gov]

Jarin-1: A Potent and Specific Inhibitor of Jasmonate Signaling

A Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

Jasmonates are a class of lipid-derived plant hormones that play critical roles in regulating a wide array of physiological and developmental processes, including growth, defense against pathogens and herbivores, and reproductive development. The most bioactive form of jasmonate is (+)-7-iso-jasmonoyl-L-isoleucine (JA-Ile), the synthesis of which is catalyzed by the enzyme JASMONATE RESISTANT 1 (JAR1). Jarin-1 has emerged as a powerful chemical tool for dissecting the jasmonate signaling pathway. It is a selective inhibitor of JAR1, effectively blocking the biosynthesis of JA-Ile and thereby attenuating downstream jasmonate-mediated responses.[1][2] This technical guide provides an in-depth overview of the effects of Jarin-1 on the jasmonate signaling pathway, presenting key quantitative data, detailed experimental protocols, and visual representations of the underlying molecular mechanisms.

Mechanism of Action: Targeting the Gateway to Jasmonate Activity

Jarin-1 functions as a specific inhibitor of the jasmonic acid-amido synthetase JAR1.[3] JAR1 is a key enzyme in the jasmonate signaling pathway, responsible for conjugating jasmonic acid (JA) to the amino acid isoleucine to form the biologically active JA-Ile.[1] By inhibiting JAR1, Jarin-1 effectively prevents the formation of JA-Ile, the ligand required for the interaction between the F-box protein CORONATINE INSENSITIVE 1 (COI1) and the JASMONATE ZIM-DOMAIN (JAZ) repressor proteins. This interaction is a prerequisite for the subsequent degradation of JAZ proteins via the 26S proteasome pathway and the activation of jasmonate-responsive genes. Consequently, the inhibitory action of Jarin-1 leads to the suppression of a multitude of jasmonate-dependent physiological responses.[1][2]

Quantitative Data on Jarin-1 Activity

The efficacy of Jarin-1 as a JAR1 inhibitor has been quantified through various in vitro and in vivo experiments. This section summarizes the key quantitative data in structured tables for easy comparison.

Table 1: In Vitro Inhibition of JAR1 by Jarin-1

Parameter	Value	Species	Reference
IC50	3.8 µM	Arabidopsis thaliana	[3][4][5][6][7]

Table 2: In Vivo Effects of Jarin-1 on Jasmonate Levels in Arabidopsis thaliana

Treatment	JA-Ile Levels (pmol/g FW)	JA Levels (pmol/g FW)	Reference
Mock (DMSO) + JAMe (1h)	~180	~1200	[8]
10 µM Jarin-1 + JAMe (1h)	~80	~1200	[8]
30 µM Jarin-1 + JAMe (1h)	~40	~1200	[8]
Mock (DMSO) + JAMe (3h)	~120	~1000	[8]
10 µM Jarin-1 + JAMe (3h)	~50	~1000	[8]
30 µM Jarin-1 + JAMe (3h)	~20	~1000	[8]

Table 3: Effect of Jarin-1 on Methyl Jasmonate (MeJA)-Induced Root Growth Inhibition in Seedlings

Plant Species	MeJA Concentration	Jarin-1 Concentration	Observation	Reference
Arabidopsis thaliana	-	-	Jarin-1 alleviates MeJA-induced root growth inhibition.	[9]
Medicago truncatula	10 µM	5 µM or 10 µM	Partially alleviated the root growth inhibition by MeJA.	[9][10][11]
Solanum lycopersicum	10 µM	10 µM	No effect on MeJA-induced root growth inhibition.	[9][10][11][12][13]
Brassica nigra	10 µM	10 µM	No effect on MeJA-induced root growth inhibition.	[9][10][11][12][13]

Note: The species-specific activity of Jarin-1 is an important consideration for its application in different plant systems.[9][12][13][14]

Experimental Protocols

This section outlines detailed methodologies for key experiments involving Jarin-1.

In Vitro JAR1 Inhibition Assay

This protocol is adapted from methodologies used to determine the IC50 value of Jarin-1.

Objective: To determine the concentration of Jarin-1 required to inhibit 50% of JAR1 enzymatic activity.

Materials:

• Purified recombinant JAR1 enzyme

• Jasmonic acid (JA)

• L-isoleucine (Ile)

• ATP

• Jarin-1

• Assay buffer (e.g., 50 mM Tris-HCl, pH 8.0, 10 mM MgCl2, 1 mM DTT)

• Detection reagent for AMP or PPi (e.g., coupled enzyme assay system)

• Microplate reader

Procedure:

• Prepare a series of Jarin-1 dilutions in the assay buffer.

• In a microplate, combine the assay buffer, JA, L-isoleucine, and the various concentrations of Jarin-1.

• Initiate the reaction by adding purified JAR1 enzyme to each well.

• Incubate the plate at a constant temperature (e.g., 30°C) for a defined period.

• Stop the reaction (e.g., by adding a quenching agent or by heat inactivation).

• Measure the amount of product formed (e.g., AMP or PPi) using a suitable detection method and a microplate reader.

• Plot the percentage of JAR1 activity against the logarithm of the Jarin-1 concentration.

• Calculate the IC50 value from the resulting dose-response curve.[4]

In Vivo Jarin-1 Treatment and Jasmonate Quantification

This protocol describes the treatment of plant seedlings with Jarin-1 and the subsequent analysis of endogenous jasmonate levels.

Objective: To assess the effect of Jarin-1 on the biosynthesis of JA-Ile in planta.

Materials:

• Plant seedlings (e.g., Arabidopsis thaliana) grown in hydroponic or sterile agar (B569324) medium.

• Jarin-1 stock solution (dissolved in DMSO).

• Methyl jasmonate (MeJA) or other elicitors to induce jasmonate biosynthesis.

• Liquid nitrogen.

• Extraction solvent (e.g., methanol (B129727) with internal standards like [²H₆]JA and [²H₂]JA-Ile).

• Liquid chromatography-tandem mass spectrometry (LC-MS/MS) system.

Procedure:

• Treat the seedlings with different concentrations of Jarin-1 (e.g., 10 µM, 30 µM) or a mock control (DMSO) for a specified duration (e.g., 30 minutes).[8]

• Induce jasmonate biosynthesis by treating the seedlings with an elicitor like MeJA (e.g., 100 µM) for various time points (e.g., 1 hour, 3 hours).[8]

• Harvest the plant tissue and immediately freeze it in liquid nitrogen to quench metabolic activity.

• Extract the jasmonates from the ground tissue using the extraction solvent containing internal standards.

• Analyze the levels of JA and JA-Ile in the extracts using LC-MS/MS.[8]

Root Growth Inhibition Assay

This protocol is used to evaluate the biological activity of Jarin-1 in counteracting the effects of exogenous jasmonates on plant growth.

Objective: To determine if Jarin-1 can rescue the root growth inhibition caused by MeJA.

Materials:

• Seeds of the plant species to be tested.

• Sterile agar plates with growth medium (e.g., half-strength Murashige and Skoog).

• Methyl jasmonate (MeJA) stock solution.

• Jarin-1 stock solution.

• Ruler or imaging system for measuring root length.

Procedure:

• Germinate seeds on sterile agar plates.

• Transfer seedlings of uniform size to fresh agar plates containing different treatment combinations:

  • Control (no MeJA, no Jarin-1)

  • MeJA alone (e.g., 10 µM)

  • Jarin-1 alone (e.g., 5 µM, 10 µM)

  • MeJA + Jarin-1 (e.g., 10 µM MeJA + 5 µM Jarin-1; 10 µM MeJA + 10 µM Jarin-1)

• Incubate the plates vertically in a growth chamber for a specified period (e.g., 7-10 days).

• Measure the primary root length of the seedlings for each treatment.

• Statistically analyze the data to determine the effect of Jarin-1 on MeJA-induced root growth inhibition.[10][11]

Signaling Pathways and Experimental Workflows

Visualizing the complex biological processes and experimental procedures is crucial for a comprehensive understanding. The following diagrams were generated using Graphviz (DOT language).

Caption: The Jasmonate Signaling Pathway and the Point of Inhibition by Jarin-1.

Caption: Experimental Workflow for the In Vitro JAR1 Inhibition Assay.

Conclusion

Jarin-1 is an invaluable tool for researchers studying jasmonate signaling. Its high specificity for JAR1 allows for the targeted inhibition of JA-Ile biosynthesis, enabling a clearer understanding of the downstream consequences of jasmonate signaling disruption. The quantitative data and experimental protocols provided in this guide offer a solid foundation for designing and interpreting experiments aimed at further elucidating the complex roles of jasmonates in plant biology. For professionals in drug development, particularly in the agrochemical sector, Jarin-1 serves as a lead compound and a model for the development of novel regulators of plant growth and defense. However, the observed species-specific activity of Jarin-1 underscores the importance of validating its efficacy in the specific plant system under investigation.

References

• 1. Recent Advances in Plant Chemical Biology of Jasmonates - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A chemical inhibitor of jasmonate signaling targets JAR1 in Arabidopsis thaliana - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. researchgate.net [researchgate.net]
• 5. Jarin-1 | JAR1 inhibitor | Probechem Biochemicals [probechem.com]
• 6. Jarin-1 | inhibitor of jasmonate signaling | CAS# 1212704-51-2 | InvivoChem [invivochem.com]
• 7. Jarin-1 | TargetMol [targetmol.com]
• 8. researchgate.net [researchgate.net]
• 9. Jarin-1, an inhibitor of JA-Ile biosynthesis in Arabidopsis thaliana, acts differently in other plant species - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Jarin-1, an inhibitor of JA-Ile biosynthesis in Arabidopsis thaliana, acts differently in other plant species - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. tandfonline.com [tandfonline.com]
• 14. Jarin-1, an inhibitor of JA-Ile biosynthesis in Arabidopsis thaliana, acts differently in other plant species | Semantic Scholar [semanticscholar.org]

Understanding Jasmonic Acid Conjugation: A Technical Guide to Using Jarin-1

For Researchers, Scientists, and Drug Development Professionals

Abstract

Jasmonic acid (JA) is a critical phytohormone that orchestrates a wide array of plant defense and developmental processes. Its biological activity is predominantly mediated through its conjugation to the amino acid isoleucine, forming jasmonoyl-isoleucine (JA-Ile). This conjugation is catalyzed by the enzyme JASMONATE RESISTANT 1 (JAR1). Understanding the dynamics of JA conjugation is paramount for dissecting its signaling pathways and for the development of novel agrochemicals or therapeutics that modulate plant stress responses. Jarin-1 has emerged as a key chemical tool for this purpose, acting as a specific inhibitor of JAR1. This technical guide provides an in-depth overview of the jasmonic acid signaling pathway, the mechanism of Jarin-1, and detailed experimental protocols for its use in studying JA conjugation.

The Jasmonic Acid Signaling Pathway

Jasmonic acid and its derivatives, collectively known as jasmonates (JAs), are lipid-derived signaling molecules. The core of the JA signaling pathway is the conjugation of JA to isoleucine to form the bioactive hormone, JA-Ile.

Biosynthesis of Jasmonic Acid: The biosynthesis of JA begins in the chloroplast with the release of α-linolenic acid from the membrane. Through a series of enzymatic reactions involving lipoxygenase (LOX), allene (B1206475) oxide synthase (AOS), and allene oxide cyclase (AOC), α-linolenic acid is converted to 12-oxo-phytodienoic acid (OPDA). OPDA is then transported to the peroxisome, where it undergoes reduction by OPDA reductase 3 (OPR3) and three cycles of β-oxidation to yield jasmonic acid.

Activation of the Signaling Pathway: In the cytoplasm, the enzyme JAR1, a jasmonic acid-amido synthetase, conjugates JA with L-isoleucine in an ATP-dependent reaction to form (+)-7-iso-jasmonoyl-L-isoleucine (JA-Ile), the most biologically active form of jasmonate.[1][2][3] JA-Ile then acts as a molecular glue, facilitating the interaction between its co-receptors: the F-box protein CORONATINE INSENSITIVE 1 (COI1) and the JASMONATE ZIM-DOMAIN (JAZ) repressor proteins.[2] This interaction leads to the ubiquitination and subsequent degradation of JAZ proteins by the 26S proteasome. The degradation of JAZ repressors releases transcription factors, such as MYC2, which can then activate the expression of a wide range of JA-responsive genes involved in plant defense, growth inhibition, and other developmental processes.[4]

References

• 1. Hoagland Solution | PDF [scribd.com]
• 2. Jarin-1, an inhibitor of JA-Ile biosynthesis in Arabidopsis thaliana, acts differently in other plant species - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Multiplatform Plant Metabolomics Analysis Protocol for Arabidopsis thaliana [protocols.io]
• 4. Methyl jasmonate inhibition of root growth and induction of a leaf protein are decreased in an Arabidopsis thaliana mutant - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Jarin-1: Application Notes and Protocols for Researchers

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and use of Jarin-1, a selective inhibitor of jasmonic acid-amido synthetase (JAR1). Jarin-1 serves as a valuable chemical tool for studying jasmonate signaling pathways in plants.[1][2]

Introduction

Jarin-1 is a small molecule inhibitor that specifically targets JAR1, an enzyme responsible for the biosynthesis of the bioactive hormone (+)-7-iso-jasmonoyl-L-isoleucine (JA-Ile) from jasmonic acid (JA).[1][3] By inhibiting JAR1, Jarin-1 effectively blocks the downstream signaling cascade regulated by JA-Ile, which plays a crucial role in plant defense and development.[1][2] Its targeted mode of action makes it an essential tool for dissecting the complexities of jasmonate signaling.

Physicochemical Properties

A summary of the key physicochemical properties of Jarin-1 is presented in the table below.

Property	Value	Reference
Molecular Formula	C₂₈H₂₉N₃O₄	[3]
Molecular Weight	471.55 g/mol	[3]
CAS Number	1212704-51-2	[3]
Appearance	White to off-white solid	[3]
Purity	≥98%	[4]
IC₅₀	3.8 μM for JAR1	[3][4]

Stock Solution Preparation

Proper preparation of stock solutions is critical for obtaining reliable and reproducible experimental results. Jarin-1 is soluble in DMSO and can be formulated for both in vitro and in vivo applications.

In Vitro Stock Solution (DMSO)

For most in vitro assays, Jarin-1 can be dissolved in dimethyl sulfoxide (B87167) (DMSO).

Protocol:

• To prepare a 10 mM stock solution, add 2.12 mL of DMSO to 10 mg of Jarin-1 powder.

• If necessary, use sonication to fully dissolve the compound.[3][5] Note that hygroscopic DMSO can affect solubility, so it is recommended to use a fresh, unopened bottle of DMSO.[3]

• Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

Solubility in DMSO:

Concentration (mg/mL)	Molar Concentration (mM)	Notes
33.33	70.68	Ultrasonic assistance may be needed.[3][4][5]

In Vivo Formulations

For animal or whole-plant studies, Jarin-1 can be prepared in various formulations to ensure solubility and bioavailability. It is recommended to prepare these solutions fresh on the day of use.[3]

Formulation 1: PEG300, Tween-80, and Saline

This formulation is suitable for many in vivo applications.

Protocol:

• Prepare a 25.0 mg/mL stock solution of Jarin-1 in DMSO.

• To prepare 1 mL of the final formulation, take 100 µL of the Jarin-1 DMSO stock.

• Add 400 µL of PEG300 and mix thoroughly.

• Add 50 µL of Tween-80 and mix until the solution is clear.

• Finally, add 450 µL of saline to bring the total volume to 1 mL.[3][4]

Formulation 2: SBE-β-CD in Saline

This formulation utilizes a cyclodextrin (B1172386) to enhance solubility.

Protocol:

• Prepare a 25.0 mg/mL stock solution of Jarin-1 in DMSO.

• Prepare a 20% (w/v) solution of SBE-β-CD in saline.

• To prepare 1 mL of the final formulation, add 100 µL of the Jarin-1 DMSO stock to 900 µL of the 20% SBE-β-CD solution and mix well.[4]

Formulation 3: Corn Oil

For oral or other routes where an oil-based vehicle is preferred.

Protocol:

• Prepare a 25.0 mg/mL stock solution of Jarin-1 in DMSO.

• To prepare 1 mL of the final formulation, add 100 µL of the Jarin-1 DMSO stock to 900 µL of corn oil and mix thoroughly.[3][4]

Solubility in In Vivo Formulations:

Formulation	Solubility
10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline	≥ 2.5 mg/mL (5.30 mM)
10% DMSO, 90% (20% SBE-β-CD in Saline)	≥ 2.5 mg/mL (5.30 mM)
10% DMSO, 90% Corn Oil	≥ 2.5 mg/mL (5.30 mM)

Storage and Stability

Proper storage of Jarin-1 is essential to maintain its activity.

Form	Storage Temperature	Stability
Solid Powder	-20°C	3 years
4°C	2 years
In Solvent (DMSO)	-80°C	6 months
-20°C	1 month

Data compiled from multiple sources.[3][4][5][6]

General Storage Recommendations:

• Store solid Jarin-1 in a dry, dark place.[6]

• For stock solutions, it is highly recommended to aliquot into single-use volumes to minimize freeze-thaw cycles.[3]

• Before use, allow the vial to warm to room temperature for at least 60 minutes before opening to prevent condensation.

Mechanism of Action and Signaling Pathway

Jarin-1 acts by inhibiting the enzyme JAR1, which catalyzes the conjugation of jasmonic acid (JA) to isoleucine (Ile) to form the biologically active JA-Ile.[2] JA-Ile then binds to its receptor, a complex formed by COI1 and a JAZ repressor protein, leading to the degradation of the JAZ protein and the activation of downstream transcription factors that regulate jasmonate-responsive genes. By blocking the synthesis of JA-Ile, Jarin-1 prevents the activation of this signaling pathway.

Jarin-1 inhibits the JAR1 enzyme, blocking JA-Ile synthesis and downstream signaling.

Experimental Protocols

The following is an example of a root growth inhibition assay used to test the efficacy of Jarin-1. The effect of Jarin-1 can be species-specific, so it is advisable to test its functionality in the plant species of interest.[7]

Root Growth Inhibition Assay in Arabidopsis thaliana

Objective: To assess the ability of Jarin-1 to rescue the root growth inhibition caused by methyl jasmonate (MeJA).

Materials:

• Arabidopsis thaliana seeds

• Murashige and Skoog (MS) agar (B569324) plates

• MeJA stock solution

• Jarin-1 stock solution (in DMSO)

• Sterile water

• Growth chamber

Workflow:

Workflow for the root growth inhibition assay.

Protocol:

• Surface sterilize Arabidopsis thaliana seeds and stratify at 4°C for 2-3 days.

• Germinate seeds on MS agar plates in a growth chamber under long-day conditions (16 h light / 8 h dark) at 22°C.

• After 4-5 days, transfer seedlings of uniform size to fresh MS plates containing the following treatments:

  • Control (vehicle, e.g., DMSO)

  • 10 µM MeJA

  • 10 µM Jarin-1

  • 10 µM MeJA + 10 µM Jarin-1

• Incubate the plates vertically in the growth chamber for an additional 7-10 days.

• Measure the length of the primary root for each seedling.

• Statistically analyze the data to determine if Jarin-1 can alleviate the root growth inhibition caused by MeJA.

Expected Results:

Treatment	Expected Outcome
Control	Normal root growth.
MeJA	Significant inhibition of primary root growth.
Jarin-1	Minimal to no effect on root growth at appropriate concentrations.[7]
MeJA + Jarin-1	Partial or full rescue of the root growth inhibition observed with MeJA alone.[7]

Note: The optimal concentration of Jarin-1 and MeJA may vary depending on the plant species and experimental conditions. A dose-response experiment is recommended to determine the optimal concentrations. For instance, in some species, higher concentrations of Jarin-1 (e.g., 30 µM) might be necessary, while in others, it may not be effective.[7][8]

Concluding Remarks

Jarin-1 is a powerful tool for the study of jasmonate signaling. Adherence to proper preparation and storage protocols is crucial for its effective use. The provided protocols and data serve as a comprehensive guide for researchers utilizing Jarin-1 in their experiments. It is important to empirically determine the optimal working concentrations and to verify the activity of Jarin-1 in the specific biological system under investigation.

References

• 1. A chemical inhibitor of jasmonate signaling targets JAR1 in Arabidopsis thaliana [pubmed.ncbi.nlm.nih.gov]
• 2. Recent Advances in Plant Chemical Biology of Jasmonates - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Jarin-1 | inhibitor of jasmonate signaling | CAS# 1212704-51-2 | InvivoChem [invivochem.com]
• 5. file.medchemexpress.com [file.medchemexpress.com]
• 6. medkoo.com [medkoo.com]
• 7. Jarin-1, an inhibitor of JA-Ile biosynthesis in Arabidopsis thaliana, acts differently in other plant species - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Application Notes and Protocols for Jarin-1 in Hydroponic Systems

For Researchers, Scientists, and Drug Development Professionals

Introduction

Jarin-1 is a valuable chemical tool for dissecting the intricate network of jasmonate signaling in plants. As a specific inhibitor of the enzyme JASMONATE RESISTANT 1 (JAR1), Jarin-1 effectively blocks the biosynthesis of the bioactive conjugate jasmonoyl-isoleucine (JA-Ile), a key hormone in plant defense and development.[1][2][3][4] The application of Jarin-1 in hydroponic systems offers a precise method to study the role of the jasmonate pathway in root development, nutrient uptake, and responses to various stresses in a controlled environment.

These application notes provide a comprehensive guide for the utilization of Jarin-1 in hydroponic research, detailing its mechanism of action, experimental protocols, and critical considerations for its effective use.

Mechanism of Action

Jarin-1 functions by specifically inhibiting the activity of JAR1, an enzyme that catalyzes the conjugation of jasmonic acid (JA) to the amino acid isoleucine.[1][5][6] This conjugation is a critical step in the activation of the jasmonate signaling pathway. The resulting JA-Ile acts as a ligand, binding to the F-box protein CORONATINE INSENSITIVE 1 (COI1), which is part of the SCFCOI1 E3 ubiquitin ligase complex.[7][8][9] This binding event leads to the ubiquitination and subsequent degradation of JASMONATE-ZIM DOMAIN (JAZ) repressor proteins.[7][8][9] The degradation of JAZ repressors releases transcription factors, such as MYC2, which then activate the expression of jasmonate-responsive genes involved in a wide array of physiological processes, including defense against pests and pathogens, as well as growth regulation.[7][9][10] By inhibiting JAR1, Jarin-1 prevents the formation of JA-Ile, thereby keeping the signaling pathway in its repressed state.

Signaling Pathway of Jarin-1 Inhibition

Caption: Mechanism of Jarin-1 action in the jasmonate signaling pathway.

Critical Consideration: Species-Specificity

A crucial factor to consider when using Jarin-1 is its high degree of species-specificity .[11][12][13][14] While Jarin-1 has been demonstrated to be a potent inhibitor of JAR1 in Arabidopsis thaliana and Medicago truncatula, studies have shown it to be ineffective in other species such as tomato (Solanum lycopersicum) and black mustard (Brassica nigra).[11][12][13][14]

Therefore, it is imperative to conduct preliminary dose-response experiments to validate the efficacy of Jarin-1 in the specific plant species and ecotype under investigation before proceeding with large-scale hydroponic studies.

Quantitative Data Summary

The following table summarizes the effective concentrations of Jarin-1 and its observed effects based on published literature. These values should serve as a starting point for designing dose-response experiments in your hydroponic system.

Plant Species	Jarin-1 Concentration	Observed Effect	Reference
Arabidopsis thaliana	10 µM, 30 µM	Inhibition of JA-Ile production in seedlings.	[15]
Arabidopsis thaliana	Not Specified	Alleviation of MeJA-induced root growth inhibition.	[11]
Medicago truncatula	5 µM, 10 µM	Partial alleviation of MeJA-induced root growth inhibition.	[11][16]
Solanum lycopersicum	10 µM	No effect on MeJA-induced root growth inhibition.	[11][12]
Solanum lycopersicum	30 µM	No effect on wound-induced JA-Ile accumulation.	[11][13]
Brassica nigra	10 µM	No effect on MeJA-induced root growth inhibition.	[11][12]

Experimental Protocols

Preparation of Jarin-1 Stock Solution

Materials:

• Jarin-1 (CAS: 1212704-51-2)

• Dimethyl sulfoxide (B87167) (DMSO)

• Sterile microcentrifuge tubes

• Pipettes and sterile tips

Protocol:

• Due to its hydrophobic nature, Jarin-1 should be dissolved in DMSO to prepare a concentrated stock solution. A stock concentration of 10 mM is recommended.

• To prepare a 10 mM stock solution, dissolve 4.715 mg of Jarin-1 (MW: 471.55 g/mol ) in 1 mL of DMSO.

• Vortex thoroughly until the compound is completely dissolved.

• Aliquot the stock solution into smaller volumes in sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles.

• Store the stock solution at -20°C for up to one month or at -80°C for up to six months.[17]

Note: The final concentration of DMSO in the hydroponic solution should be kept to a minimum (ideally ≤ 0.1%) to avoid solvent effects on plant growth. A vehicle control (hydroponic solution with the same concentration of DMSO as the Jarin-1 treatment) must be included in all experiments.

Protocol for Preliminary Dose-Response Experiment

Objective: To determine the effective concentration of Jarin-1 for inhibiting jasmonate-induced responses in the target plant species. A common and easily quantifiable response is the inhibition of root growth by methyl jasmonate (MeJA).

Materials:

• Seeds of the target plant species

• Sterile agar (B569324) plates or hydroponic pouches for germination

• Hydroponic nutrient solution (e.g., Hoagland's or Murashige and Skoog)

• Jarin-1 stock solution (10 mM in DMSO)

• Methyl jasmonate (MeJA) solution (e.g., 10 mM in ethanol)

• Sterile containers for hydroponic culture (e.g., beakers, small tanks)

• Aeration system (if necessary for the plant species)

Protocol:

• Germination: Germinate seeds under sterile conditions on agar plates or in hydroponic pouches until they develop a primary root.

• Transplantation: Transfer seedlings of uniform size to the hydroponic containers filled with the appropriate nutrient solution. Allow the seedlings to acclimate for a few days.

• Treatment Application:

  • Prepare a range of Jarin-1 concentrations (e.g., 0, 1, 5, 10, 20, 50 µM) in the hydroponic solution.

  • For each Jarin-1 concentration, prepare two sets of treatments: one with MeJA and one without. A typical concentration of MeJA to induce root growth inhibition is 10-50 µM.

  • Include a vehicle control (DMSO) and a MeJA + vehicle control.

• Experimental Conditions: Grow the seedlings under controlled environmental conditions (photoperiod, light intensity, temperature, humidity).

• Data Collection: After a defined period (e.g., 7-14 days), carefully remove the seedlings and measure the primary root length.

• Analysis: Compare the root lengths across the different treatments. If Jarin-1 is effective, you should observe a rescue of the root growth inhibition caused by MeJA at certain concentrations.

Protocol for Jarin-1 Application in a Recirculating Hydroponic System

Objective: To investigate the long-term effects of Jarin-1 on plant development, nutrient uptake, or stress responses in a mature hydroponic system.

Materials:

• Established recirculating hydroponic system with mature plants

• Jarin-1 stock solution (10 mM in DMSO)

• pH and EC meters

• Nutrient stock solutions

Protocol:

• System Preparation: Ensure the hydroponic system is stable, with pH and electrical conductivity (EC) within the optimal range for the plant species.

• Jarin-1 Application:

  • Calculate the total volume of the nutrient solution in the system.

  • Determine the desired final concentration of Jarin-1 based on the results of the preliminary dose-response experiment.

  • Add the calculated volume of the Jarin-1 stock solution to the nutrient reservoir. It is recommended to add the inhibitor slowly in an area of high water flow to ensure rapid and even distribution.

• Monitoring and Maintenance:

  • Monitor the pH and EC of the nutrient solution daily and adjust as necessary.

  • Observe the plants for any phenotypic changes, such as alterations in growth rate, leaf morphology, or signs of stress.

  • The stability of Jarin-1 in a hydroponic solution over extended periods has not been extensively studied. For long-term experiments, it may be necessary to replenish the Jarin-1 periodically (e.g., every 3-5 days) or with each nutrient solution change. This should be determined empirically.

• Sampling and Analysis: Collect tissue samples (roots, shoots, leaves) at desired time points for physiological, biochemical, or molecular analysis (e.g., gene expression, hormone profiling, metabolite analysis).

Experimental Workflow and Visualization

The following diagram illustrates a typical workflow for an experiment involving Jarin-1 in a hydroponic system.

Caption: A generalized workflow for using Jarin-1 in hydroponic research.

Concluding Remarks

Jarin-1 is a powerful tool for investigating the role of jasmonate signaling in plants. Its application in hydroponic systems allows for precise control over the root environment, enabling detailed studies of root biology and plant responses to a variety of stimuli. However, researchers must be mindful of the compound's pronounced species-specificity and conduct thorough preliminary experiments to ensure its efficacy in their chosen model system. By following the protocols and considerations outlined in these notes, scientists can effectively utilize Jarin-1 to advance our understanding of plant biology and its applications in agriculture and drug development.

References

• 1. A chemical inhibitor of jasmonate signaling targets JAR1 in Arabidopsis thaliana - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Recent Advances in Plant Chemical Biology of Jasmonates - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Researchers block plant hormone [mpg.de]
• 4. sciencedaily.com [sciencedaily.com]
• 5. The role of JAR1 in Jasmonoyl-L: -isoleucine production during Arabidopsis wound response - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. Jasmonic Acid Signaling Pathway in Plants - PMC [pmc.ncbi.nlm.nih.gov]
• 9. academic.oup.com [academic.oup.com]
• 10. researchgate.net [researchgate.net]
• 11. Jarin-1, an inhibitor of JA-Ile biosynthesis in Arabidopsis thaliana, acts differently in other plant species - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Jarin-1, an inhibitor of JA-Ile biosynthesis in Arabidopsis thaliana, acts differently in other plant species - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Jarin-1, an inhibitor of JA-Ile biosynthesis in Arabidopsis thaliana, acts differently in other plant species | Semantic Scholar [semanticscholar.org]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. medchemexpress.com [medchemexpress.com]

Application Note: Quantitative Analysis of JA-Isoleucine Levels Following Jarin-1 Treatment Using LC-MS/MS

Audience: Researchers, scientists, and drug development professionals.

Abstract

This application note details a robust and sensitive method for the quantification of Jasmonoyl-L-isoleucine (JA-Ile), the biologically active form of the plant hormone jasmonate, following treatment with Jarin-1. Jarin-1 is a known chemical inhibitor that specifically targets the JA-Ile synthetase, JAR1, thereby blocking the production of JA-Ile.[1][2] Accurate measurement of the resulting changes in JA-Ile levels is critical for studying jasmonate signaling pathways and for the development of novel chemical tools in plant biology. The protocol described herein outlines plant treatment, phytohormone extraction, and subsequent analysis using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), providing a high-throughput and precise methodology for researchers.

Introduction

Jasmonates are a class of lipid-derived hormones that are essential regulators of plant growth, development, and defense responses against biotic and abiotic stresses.[1][3] The most potent form of this hormone is (+)-7-iso-jasmonoyl-L-isoleucine (JA-Ile), which is synthesized from Jasmonic Acid (JA) by the enzyme JASMONATE RESISTANT 1 (JAR1), an amino acid synthetase.[4][5][6] The JA-Ile molecule acts as a critical signal by promoting the interaction between its receptor, COI1, and JAZ repressor proteins, leading to the degradation of JAZs and the activation of downstream gene expression.[5][7]

Jarin-1 has been identified as a selective small-molecule inhibitor of JAR1.[1][2] By impairing the activity of the JA-Ile synthetase, Jarin-1 effectively prevents the synthesis of the active hormone, making it an invaluable tool for dissecting the complex jasmonate signaling network.[1] This application note provides a comprehensive protocol for treating plant tissues with Jarin-1 and subsequently quantifying the changes in endogenous JA-Ile levels using LC-MS/MS, a highly sensitive and specific analytical technique for phytohormone analysis.[8][9]

Jasmonate Signaling and Jarin-1 Inhibition

The core of the jasmonate signaling pathway involves the enzymatic conversion of JA to JA-Ile by JAR1. Jarin-1 specifically inhibits this step. The diagram below illustrates this mechanism.

References

• 1. A chemical inhibitor of jasmonate signaling targets JAR1 in Arabidopsis thaliana - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Recent Advances in Plant Chemical Biology of Jasmonates - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Jarin-1, an inhibitor of JA-Ile biosynthesis in Arabidopsis thaliana, acts differently in other plant species - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Jasmonate Signaling: Toward an Integrated View - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. Plant Hormonomics: Multiple Phytohormone Profiling by Targeted Metabolomics - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for Investigating Insect Herbivory Responses Using Jarin-1

For Researchers, Scientists, and Drug Development Professionals

Application Notes

Introduction

Jarin-1 is a valuable chemical tool for dissecting the intricate signaling networks that govern plant defenses against insect herbivory. It is the first identified small-molecule inhibitor of JASMONATE-RESISTANT 1 (JAR1), a key enzyme in the jasmonate signaling pathway.[1][2][3] Jasmonates, a class of lipid-derived plant hormones, are crucial for regulating plant growth, development, and responses to various stresses, including attacks from herbivorous insects.[4][5] The most biologically active form of jasmonate is jasmonoyl-L-isoleucine (JA-Ile).[6] Jarin-1 specifically inhibits the enzymatic conjugation of jasmonic acid (JA) to isoleucine, thereby blocking the biosynthesis of JA-Ile and allowing for the study of its specific roles in plant defense.[1][3]

Mechanism of Action

Insect herbivory or mechanical wounding triggers the synthesis of JA in plant tissues. The enzyme JAR1 then catalyzes the formation of the active hormone JA-Ile.[2][6] JA-Ile acts as a molecular glue, promoting the interaction between its receptor, CORONATINE INSENSITIVE 1 (COI1), and Jasmonate ZIM-domain (JAZ) repressor proteins. This interaction leads to the ubiquitination and subsequent degradation of JAZ proteins by the 26S proteasome. The degradation of JAZ repressors liberates transcription factors, such as MYC2, which in turn activate the expression of a wide array of defense-related genes. These genes encode for the production of anti-herbivore compounds, such as proteinase inhibitors, and volatile organic compounds that can attract natural enemies of the herbivores. Jarin-1 acts as a specific inhibitor of JAR1, preventing the formation of JA-Ile and thus blocking the downstream activation of jasmonate-mediated defense responses.[1][3]

Applications

• Dissecting Jasmonate Signaling: Jarin-1 allows for the temporal and conditional inhibition of JA-Ile biosynthesis, providing a powerful tool to study the specific roles of this bioactive hormone in various physiological processes without the need for generating stable genetic mutants.

• Investigating Plant-Insect Interactions: By blocking the induction of jasmonate-mediated defenses, Jarin-1 can be used to study how these defenses impact insect behavior, performance, and population dynamics.

• Screening for Novel Defense-Modulating Compounds: Jarin-1 can be used as a positive control in high-throughput screening assays aimed at identifying new molecules that modulate the jasmonate signaling pathway for crop protection.

• Understanding Herbivore Counter-Strategies: Researchers can use Jarin-1 to investigate how insect herbivores may overcome or suppress jasmonate-mediated plant defenses.

Species Specificity

It is crucial to note that the efficacy of Jarin-1 is highly species-specific. While it has been shown to be a potent inhibitor of JAR1 in Arabidopsis thaliana, Cardamine hirsuta, and Medicago truncatula, it does not exhibit the same activity in other species such as Solanum lycopersicum (tomato) and Brassica nigra.[4] Therefore, it is essential to validate the activity of Jarin-1 in the specific plant species of interest before conducting large-scale experiments.

Data Presentation

Table 1: Effect of Jarin-1 on Methyl Jasmonate (MeJA)-Induced Root Growth Inhibition in Medicago truncatula

Treatment	Jarin-1 (µM)	MeJA (µM)	Average Root Length (cm)	Standard Deviation
Mock	0	0	11.5	± 1.8
MeJA	0	10	4.2	± 1.5
Jarin-1	5	0	10.8	± 2.1
Jarin-1	10	0	9.5	± 1.9
Jarin-1	30	0	6.8	± 1.6
Jarin-1 + MeJA	5	10	7.9	± 2.0
Jarin-1 + MeJA	10	10	8.5	± 2.2
Jarin-1 + MeJA	30	10	5.5	± 1.7

Data adapted from Zeng et al. (2023). Root length was measured eight days after treatment.[4]

Table 2: Effect of Jarin-1 on Wound-Induced JA-Ile Accumulation in Solanum lycopersicum Leaf Disks

Treatment	Wounding	JA-Ile (pmol/g FW)	Standard Deviation
Mock (DMSO)	-	15.2	± 3.5
Mock (DMSO)	+	258.3	± 45.7
Jarin-1 (30 µM)	-	18.9	± 4.1
Jarin-1 (30 µM)	+	249.6	± 51.2

Data adapted from Zeng et al. (2023). Leaf disks were pre-treated with Jarin-1 or a mock solution for 1 hour before wounding. JA-Ile levels were measured 1 hour after wounding.[4] Note that in this species, Jarin-1 did not significantly inhibit wound-induced JA-Ile accumulation.

Table 3: Performance of Pieris rapae Larvae on Arabidopsis thaliana Wild-Type and jar1-1 Mutant Plants

Plant Genotype	Average Larval Weight (mg) after 10 days	Standard Error
Wild-Type (Col-0)	18.5	± 1.5
jar1-1 Mutant	25.2	± 2.0

Data adapted from a study on the jar1-1 mutant, which genetically mimics the effect of Jarin-1 by lacking a functional JAR1 enzyme. This data is provided as an illustration of the expected biological outcome of inhibiting JAR1 function on herbivore performance. Direct quantitative data from an insect herbivory experiment using Jarin-1 application was not available in the reviewed literature.

Experimental Protocols

Protocol 1: Root Growth Inhibition Assay to Validate Jarin-1 Activity

This protocol is adapted from Zeng et al. (2023) and is designed to test the biological activity of Jarin-1 in a given plant species.[4]

Materials:

• Seeds of the plant species of interest

• Petri dishes with sterile germination medium (e.g., 0.8% agar)

• 50 mL Falcon tubes

• Half-strength Hoagland's solution

• Jarin-1 stock solution (e.g., 10 mM in DMSO)

• Methyl jasmonate (MeJA) stock solution (e.g., 10 mM in ethanol)

• Growth chamber with controlled light and temperature conditions

• Ruler or digital caliper for root length measurement

Procedure:

• Seed Sterilization and Germination:

  • Surface sterilize seeds according to standard protocols for the species.

  • Place seeds on sterile germination medium in Petri dishes and incubate in the dark at 4°C for 2-4 days for stratification.

  • Transfer the plates to a growth chamber under long-day conditions (16h light/8h dark) at 22-24°C for germination.

• Seedling Transfer and Treatment:

  • After 4-5 days of germination, carefully transfer seedlings of uniform size into 50 mL Falcon tubes containing 40 mL of sterile half-strength Hoagland's solution. Use aluminum foil to cover the tubes and hold the seedlings in place.

  • Prepare treatment solutions by adding Jarin-1 and/or MeJA to the Hoagland's solution to achieve the desired final concentrations (e.g., 0, 5, 10, 30 µM Jarin-1 and 0 or 10 µM MeJA). Include a mock control with the same concentration of the solvent (DMSO) used for the Jarin-1 stock.

  • Ensure each treatment group has a sufficient number of replicates (n ≥ 15).

• Incubation and Data Collection:

  • Incubate the seedlings in the growth chamber for 8-12 days.

  • Carefully remove the seedlings from the tubes and measure the length of the primary root using a ruler or digital caliper.

  • Record the data and perform statistical analysis (e.g., ANOVA with post-hoc tests) to determine significant differences between treatments. A successful Jarin-1 treatment should rescue the root growth inhibition caused by MeJA.

Protocol 2: Insect Herbivory Bioassay

This protocol provides a general framework for assessing the effect of Jarin-1 on insect herbivore performance.

Materials:

• Plants grown to the desired developmental stage (e.g., 4-5 week old Arabidopsis thaliana)

• Jarin-1 solution (e.g., 10-50 µM in water with 0.01% Tween-20 as a surfactant)

• Mock solution (water with 0.01% Tween-20)

• Spray bottle or pipette for Jarin-1 application

• Insect herbivores (e.g., first-instar Spodoptera exigua larvae)

• Ventilated insect rearing containers or clip cages

• Fine paintbrush for transferring larvae

• Analytical balance for weighing larvae

• Digital scanner or camera and image analysis software for measuring leaf area consumption

• Growth chamber with controlled conditions suitable for both the plant and the insect.

Procedure:

• Plant Treatment:

  • Randomly assign plants to treatment and control groups.

  • Thoroughly spray the leaves of the treatment group with the Jarin-1 solution until runoff.

  • Spray the control group with the mock solution.

  • Allow the plants to dry for at least 24 hours before introducing the insects.

• Insect Infestation:

  • Place a pre-weighed first-instar larva on a leaf of each plant. For whole-plant assays, you can place multiple larvae per plant in a ventilated container. For single-leaf assays, use clip cages to confine the larva to a specific leaf.

  • Ensure a sufficient number of replicates for each treatment (n ≥ 20).

• Data Collection and Analysis:

  • After a set period (e.g., 7-10 days), carefully remove the larvae from the plants.

  • Weigh each larva to determine the final weight. Calculate the larval weight gain.

  • Excise the leaves that were fed upon and scan or photograph them. Use image analysis software to quantify the leaf area consumed.

  • Perform statistical analysis (e.g., t-test or ANOVA) to compare insect performance between Jarin-1 treated and control plants.

Protocol 3: Quantification of JA-Ile by LC-MS/MS

This protocol provides a general workflow for the extraction and quantification of JA-Ile from plant tissue.

Materials:

• Plant tissue (100-200 mg fresh weight)

• Liquid nitrogen

• Mortar and pestle or tissue homogenizer

• 2 mL microcentrifuge tubes

• Extraction solvent (e.g., 80% methanol (B129727) with 1% acetic acid)

• Internal standard (e.g., D2-JA-Ile)

• Centrifuge

• Solid-phase extraction (SPE) cartridges (e.g., C18)

• LC-MS/MS system

Procedure:

• Sample Collection and Extraction:

  • Harvest plant tissue and immediately freeze in liquid nitrogen to quench metabolic activity.

  • Grind the frozen tissue to a fine powder using a pre-chilled mortar and pestle.

  • Transfer a known amount of powdered tissue (e.g., 100 mg) to a 2 mL microcentrifuge tube.

  • Add 1 mL of cold extraction solvent containing the internal standard.

  • Vortex thoroughly and incubate at 4°C for 1 hour with shaking.

  • Centrifuge at 14,000 rpm for 15 minutes at 4°C.

• Sample Cleanup:

  • Transfer the supernatant to a new tube.

  • Perform solid-phase extraction (SPE) using a C18 cartridge to remove interfering compounds. Condition the cartridge with methanol, equilibrate with the extraction solvent, load the sample, wash with a non-eluting solvent, and elute the phytohormones with a suitable solvent (e.g., acetonitrile).

  • Evaporate the eluate to dryness under a stream of nitrogen gas.

• LC-MS/MS Analysis:

  • Reconstitute the dried extract in a small volume of the initial mobile phase.

  • Inject the sample into the LC-MS/MS system.

  • Use a suitable C18 column for chromatographic separation.

  • Set up the mass spectrometer for multiple reaction monitoring (MRM) to specifically detect and quantify JA-Ile and the internal standard based on their parent and daughter ion masses.

  • Quantify the amount of JA-Ile in the sample by comparing its peak area to that of the internal standard and a standard curve.

Visualizations

Caption: Jasmonate signaling pathway and the mode of action of Jarin-1.

Caption: Experimental workflow for investigating insect herbivory responses using Jarin-1.

Caption: Logical relationship of Jarin-1 application and its effect on insect herbivory.

References

• 1. pure.mpg.de [pure.mpg.de]
• 2. Rewiring of the Jasmonate Signaling Pathway in Arabidopsis during Insect Herbivory - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Jarin-1, an inhibitor of JA-Ile biosynthesis in Arabidopsis thaliana, acts differently in other plant species - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Jarin-1, an inhibitor of JA-Ile biosynthesis in Arabidopsis thaliana, acts differently in other plant species - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Jarin-1: A Chemical Probe for Dissecting Jasmonate-Mediated Abiotic Stress Responses in Plants

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

Jasmonates (JAs) are a class of lipid-derived phytohormones that play a critical role in regulating plant growth, development, and responses to a wide array of stresses, including both biotic and abiotic challenges. The most bioactive form of jasmonate is jasmonoyl-L-isoleucine (JA-Ile). The conjugation of jasmonic acid (JA) to isoleucine is catalyzed by the enzyme JASMONATE RESISTANT 1 (JAR1). Understanding the precise role of JA-Ile in stress responses is crucial for developing strategies to enhance crop resilience. Jarin-1 has been identified as a potent and selective inhibitor of the JAR1 enzyme in the model plant Arabidopsis thaliana and has been shown to be effective in other species such as Medicago truncatula.[1][2] By blocking the biosynthesis of JA-Ile, Jarin-1 serves as a valuable chemical tool to dissect the specific functions of this active hormone in various physiological processes, including plant responses to abiotic stresses like drought and salinity.[3][4]

These application notes provide a comprehensive overview of the use of Jarin-1 in studying abiotic stress responses in plants. They include detailed protocols for testing the efficacy of Jarin-1 and for applying it in abiotic stress assays, along with quantitative data from relevant studies. The provided information is intended to guide researchers in designing and conducting experiments to elucidate the role of JA-Ile signaling in plant stress tolerance.

Mechanism of Action of Jarin-1

Jarin-1 acts as a specific inhibitor of the JA-Ile synthetase JAR1.[5] By binding to the active site of JAR1, Jarin-1 prevents the conjugation of jasmonic acid with isoleucine, thereby blocking the production of the biologically active JA-Ile. This inhibition allows researchers to study the physiological and molecular consequences of reduced JA-Ile levels, effectively creating a "chemical knockout" of this signaling pathway. It is important to note that the efficacy of Jarin-1 is species-specific, and its activity should be validated in the plant species of interest before extensive use.[1][2]

Data Presentation

Table 1: Effect of Jarin-1 on MeJA-Induced Root Growth Inhibition in Medicago truncatula

Treatment	Root Length (cm) ± SD
Mock	10.2 ± 1.5
10 µM MeJA	4.5 ± 1.2
5 µM Jarin-1 + 10 µM MeJA	7.8 ± 1.4
10 µM Jarin-1 + 10 µM MeJA	8.5 ± 1.6
30 µM Jarin-1 + 10 µM MeJA	6.2 ± 1.3

Data adapted from a study on the effect of Jarin-1 in different plant species. The results demonstrate that Jarin-1 can alleviate the inhibitory effect of Methyl Jasmonate (MeJA) on root growth in Medicago truncatula, indicating its bioactivity in this species.[1]

Table 2: Effect of Jarin-1 on Wound-Induced JA-Ile Accumulation in Solanum lycopersicum (Tomato)

Treatment	JA-Ile (pmol/g FW) ± SD
Mock (Unwounded)	50 ± 15
Mock (Wounded)	850 ± 120
30 µM Jarin-1 (Wounded)	820 ± 110

Data adapted from a study showing the species-specificity of Jarin-1. In tomato leaf disks, Jarin-1 did not inhibit the wound-induced accumulation of JA-Ile, suggesting it is not an effective inhibitor of JAR1 in this species.[1]

Experimental Protocols

Protocol 1: Validation of Jarin-1 Efficacy via Root Growth Inhibition Assay

This protocol is designed to test the biological activity of Jarin-1 in a specific plant species by assessing its ability to counteract the inhibitory effects of exogenously applied MeJA on primary root growth.

Materials:

• Seeds of the plant species of interest (e.g., Arabidopsis thaliana, Medicago truncatula)

• Murashige and Skoog (MS) medium, including vitamins and sucrose

• Agar (B569324)

• Petri dishes

• Jarin-1 stock solution (e.g., 10 mM in DMSO)

• Methyl Jasmonate (MeJA) stock solution (e.g., 10 mM in ethanol)

• Sterile water

• Growth chamber with controlled light and temperature conditions

Procedure:

• Seed Sterilization and Germination:

  • Surface sterilize seeds using your standard laboratory protocol (e.g., 70% ethanol (B145695) for 1 minute, followed by 10% bleach with Tween-20 for 10 minutes, and then rinse 5 times with sterile water).

  • Plate the sterilized seeds on MS agar plates.

  • Stratify the seeds by incubating the plates at 4°C in the dark for 2-4 days to ensure uniform germination.

  • Transfer the plates to a growth chamber under long-day conditions (16 h light / 8 h dark) at 22°C for germination.

• Jarin-1 and MeJA Treatment:

  • Prepare MS agar plates containing different concentrations of Jarin-1 and/or MeJA. It is recommended to test a range of Jarin-1 concentrations (e.g., 1, 5, 10, 30 µM) with a fixed concentration of MeJA that is known to cause significant root growth inhibition (e.g., 10 µM or 50 µM).

  • Include the following control plates:

    • MS only (Mock)

    • MS with the solvent for Jarin-1 (e.g., DMSO)

    • MS with MeJA only

    • MS with Jarin-1 only at each tested concentration.

  • After 4-5 days of germination, carefully transfer seedlings of uniform size to the treatment plates.

• Data Collection and Analysis:

  • Place the plates vertically in the growth chamber to allow for straight root growth.

  • After 7-10 days of growth on the treatment plates, photograph the plates.

  • Measure the primary root length of at least 15-20 seedlings per treatment using image analysis software (e.g., ImageJ).

  • Calculate the average root length and standard deviation for each treatment.

  • Statistically analyze the data using an appropriate test (e.g., ANOVA followed by Tukey's HSD test) to determine if Jarin-1 significantly alleviates the MeJA-induced root growth inhibition.

Protocol 2: Proposed Workflow for Investigating the Role of JA-Ile in Salt Stress Tolerance Using Jarin-1

This protocol outlines a proposed experimental workflow to investigate the involvement of JA-Ile in the response of plants to salt stress, using Jarin-1 as an inhibitor.

Materials:

• Plants of a species in which Jarin-1 is known to be active (e.g., Arabidopsis thaliana)

• Pots with a suitable soil mix

• Jarin-1 solution (concentration determined from efficacy tests, e.g., 30 µM)

• NaCl solution (e.g., 150 mM or 200 mM)

• Control solution (water with the same concentration of solvent as the Jarin-1 solution)

• Growth chamber with controlled conditions

Procedure:

• Plant Growth and Treatment:

  • Grow plants under optimal conditions in a growth chamber for 3-4 weeks.

  • Divide the plants into four treatment groups:

    • Control (water)

    • Jarin-1 only

    • NaCl only

    • Jarin-1 + NaCl

  • Pre-treat the respective groups with either the control solution or Jarin-1 solution by soil drenching 24 hours before inducing salt stress.

  • Induce salt stress by watering the NaCl-treated groups with the NaCl solution. Maintain the stress for a desired period (e.g., 7-14 days).

• Phenotypic and Physiological Analysis:

  • Survival Rate: After the stress period, score the number of surviving plants in each group.

  • Biomass Measurement: Harvest the shoots and roots, and measure their fresh and dry weight.

  • Chlorophyll (B73375) Content: Measure the chlorophyll content of the leaves using a spectrophotometer.

  • Oxidative Stress Markers: Measure the levels of reactive oxygen species (ROS) and the activity of antioxidant enzymes (e.g., SOD, CAT, APX) in plant tissues.[10]

• Molecular Analysis:

  • Gene Expression Analysis: Harvest tissues at different time points after stress induction and analyze the expression of known stress-responsive genes and JA-responsive genes using RT-qPCR.

  • Phytohormone Analysis: Quantify the levels of JA, JA-Ile, and other relevant hormones like abscisic acid (ABA) using techniques like LC-MS/MS to confirm the effect of Jarin-1 and understand the hormonal crosstalk.

Visualizations

Jasmonate Signaling Pathway in Abiotic Stress

Caption: Jasmonate signaling pathway under abiotic stress.

Experimental Workflow for Jarin-1 Application in Abiotic Stress Studies

Caption: Experimental workflow for using Jarin-1.

Disclaimer: The provided protocols, particularly for abiotic stress assays using Jarin-1, are intended as a guiding framework. Researchers should optimize concentrations, treatment durations, and analytical methods based on their specific plant species, experimental setup, and research questions. It is highly recommended to perform pilot experiments to validate the efficacy of Jarin-1 and to determine the optimal experimental conditions.

References

• 1. Jarin-1, an inhibitor of JA-Ile biosynthesis in Arabidopsis thaliana, acts differently in other plant species - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Jarin-1, an inhibitor of JA-Ile biosynthesis in Arabidopsis thaliana, acts differently in other plant species - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Constitutive expression of JASMONATE RESISTANT 1 induces molecular changes that prime the plants to better withstand drought - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. A chemical inhibitor of jasmonate signaling targets JAR1 in Arabidopsis thaliana - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Electrolyte Leakage Assay to Analyze Membrane Integrity in Leaves [protocols.io]
• 7. [PDF] Quantification of Plant Cell Death by Electrolyte Leakage Assay. | Semantic Scholar [semanticscholar.org]
• 8. Quantification of Plant Cell Death by Electrolyte Leakage Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Quantification of Plant Cell Death by Electrolyte Leakage Assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

Technical Notes & Optimization

Jarin-1 species specificity and limitations

Welcome to the . This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the use of Jarin-1, a selective inhibitor of the jasmonate-isoleucine (JA-Ile) synthetase JAR1. Here you will find troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What is Jarin-1 and what is its primary mechanism of action?

A1: Jarin-1 is a small molecule inhibitor of jasmonate responses.[1] It functions by specifically inhibiting the activity of the JA-Ile synthetase JAR1, an enzyme responsible for the conjugation of jasmonic acid (JA) to isoleucine to form the biologically active hormone JA-Ile.[1][2] By preventing the synthesis of JA-Ile, Jarin-1 effectively blocks downstream jasmonate signaling pathways that are crucial for plant defense and various developmental processes.[1][2]

Q2: Is Jarin-1 effective in all plant species?

A2: No, the inhibitory effect of Jarin-1 is highly species-specific.[3][4][5][6] While it was first identified as a potent inhibitor in Arabidopsis thaliana and has shown activity in Medicago truncatula, it is not effective in other species such as Solanum lycopersicum (tomato) and Brassica nigra.[3][4][5] Therefore, it is crucial to validate the efficacy of Jarin-1 in your specific model organism before proceeding with extensive experiments.[3][4][6]

Q3: What are the known off-target effects of Jarin-1?

A3: Current research suggests that Jarin-1 is highly selective for JAR1. Studies in Arabidopsis thaliana have shown that it does not affect closely related enzymes from the same superfamily.[1][7] Furthermore, treatment with Jarin-1 did not appear to impact other hormone signaling pathways, such as those for auxin and salicylic (B10762653) acid.[7]

Troubleshooting Guide

Problem 1: Jarin-1 does not elicit the expected phenotype in my experiments.

• Possible Cause: Species-specific inactivity.

  • Solution: The efficacy of Jarin-1 is not universal across all plant species.[3][4][5][6] It is essential to perform a preliminary dose-response experiment to confirm that Jarin-1 is active in your plant species of interest. An established method is the root growth inhibition assay, where the ability of Jarin-1 to counteract the inhibitory effect of methyl jasmonate (MeJA) on root growth is assessed.[3][4]

• Possible Cause: Inadequate concentration or experimental conditions.

  • Solution: The optimal concentration of Jarin-1 can vary between species and experimental setups. It is advisable to test a range of concentrations. For instance, while 10 µM Jarin-1 showed effects in M. truncatula, a higher concentration of 30 µM was used in experiments with A. thaliana and was found to be ineffective in S. lycopersicum.[3] Ensure that the solvent and application method are appropriate for your system.

Problem 2: How can I confirm that Jarin-1 is inhibiting JAR1 activity in my model organism?

• Solution: The most direct method is to measure the levels of JA-Ile in response to a stimulus (e.g., wounding) with and without Jarin-1 treatment. A significant reduction in JA-Ile accumulation in the presence of Jarin-1 would confirm its inhibitory activity. For example, in wounded tomato leaf disks, Jarin-1 did not affect the biosynthesis of JA-Ile, indicating its ineffectiveness in this species.[3][8]

Data Presentation

Table 1: Species Specificity of Jarin-1 in Root Growth Inhibition Assays

Species	Jarin-1 Effect on MeJA-induced Root Growth Inhibition	Biologically Active?	Reference
Arabidopsis thaliana	Alleviated	Yes	[3]
Medicago truncatula	Alleviated	Yes	[3][4][5]
Solanum lycopersicum	No effect	No	[3][4][5]
Brassica nigra	No effect	No	[3][4][5]

Table 2: Effect of Jarin-1 on Root Length in S. lycopersicum and B. nigra

Treatment (10 µM each)	S. lycopersicum Root Length (cm, mean ± SD)	B. nigra Root Length (cm, mean ± SD)	Reference
Mock (DMSO)	9.88 ± 1.83	11.85 ± 1.72	[8]
MeJA	3.76 ± 1.62	3.81 ± 1.37	[8]
Jarin-1	9.90 ± 1.10	12.97 ± 2.29	[8]
MeJA + Jarin-1	4.23 ± 2.02	3.94 ± 1.48	[8]

Experimental Protocols

Root Growth Inhibition Assay

This protocol is adapted from studies investigating the species specificity of Jarin-1.[3][4]

• Seedling Germination: Germinate seeds of the plant species of interest on agar (B569324) plates in the dark.

• Seedling Transfer: After 4 days, transfer seedlings to 50 ml falcon tubes containing a half-strength Hoagland's solution.

• Treatment Application: Supplement the Hoagland's solution with the desired concentrations of MeJA and/or Jarin-1. A common concentration to test is 10 µM for both compounds. Include a mock control with the solvent (e.g., DMSO).

• Incubation: Incubate the seedlings for 8 days under controlled conditions (e.g., 25°C day/21°C night, 16-h light: 8-h dark).[8]

• Data Collection: Carefully remove the seedlings and measure the primary root length.

• Analysis: Compare the root lengths across different treatments to determine if Jarin-1 alleviates the root growth inhibition caused by MeJA.

Wound-Induced JA-Ile Accumulation Assay

This protocol is based on the methodology used to test Jarin-1 efficacy in tomato.[3][8]

• Plant Material: Use leaf disks from 6-week-old plants.

• Jarin-1 Pre-treatment: Float the leaf disks on a solution containing either the solvent (mock) or 30 µM Jarin-1 for one hour.

• Wounding: After pre-treatment, wound half of the leaf disks in each treatment group using forceps.

• Harvesting: Harvest the tissue one hour after wounding.

• Hormone Extraction and Analysis: Extract phytohormones from the harvested tissue and quantify JA-Ile levels using a sensitive analytical method such as UPLC-MS/MS.

• Analysis: Compare the JA-Ile levels between the wounded and unwounded tissues in both the mock and Jarin-1 treatments to assess the inhibitory effect of Jarin-1.

Visualizations

References

• 1. A chemical inhibitor of jasmonate signaling targets JAR1 in Arabidopsis thaliana - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Recent Advances in Plant Chemical Biology of Jasmonates - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Jarin-1, an inhibitor of JA-Ile biosynthesis in Arabidopsis thaliana, acts differently in other plant species - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Jarin-1, an inhibitor of JA-Ile biosynthesis in Arabidopsis thaliana, acts differently in other plant species - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Jarin-1, an inhibitor of JA-Ile biosynthesis in Arabidopsis thaliana, acts differently in other plant species | Semantic Scholar [semanticscholar.org]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

Jarin-1 Technical Support Center: Troubleshooting and FAQs

This technical support center provides researchers, scientists, and drug development professionals with guidance on the optimal use of Jarin-1 in experiments. Find answers to frequently asked questions and detailed troubleshooting guides to ensure the success of your research.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of Jarin-1?

Jarin-1 is a small molecule inhibitor of jasmonate responses.[1] It specifically targets and impairs the activity of the jasmonate-amide synthetase JAR1 (Jasmonate-Resistant 1).[1][2] JAR1 is a key enzyme responsible for the conjugation of jasmonic acid (JA) to isoleucine to form the biologically active hormone (+)-7-iso-jasmonoyl-L-isoleucine (JA-Ile).[2] By inhibiting JAR1, Jarin-1 prevents the synthesis of JA-Ile, thereby blocking downstream jasmonate signaling pathways.[1][2]

Q2: What is the IC50 of Jarin-1?

The reported half-maximal inhibitory concentration (IC50) of Jarin-1 for JAR1 is 3.8 μM.[3][4]

Q3: How should I dissolve and store Jarin-1?

Jarin-1 is soluble in dimethyl sulfoxide (B87167) (DMSO).[3][4] For in vitro experiments, stock solutions can be prepared in DMSO. It is recommended to aliquot the stock solution into smaller volumes and store at -20°C for up to one month or -80°C for up to six months to avoid repeated freeze-thaw cycles.[4] For in vivo experiments, it is best to prepare fresh working solutions on the day of use.[4]

Troubleshooting Guide

Problem 1: I am not observing the expected inhibitory effect of Jarin-1 in my experiments.

Possible Cause 1: Suboptimal Concentration.

The effective concentration of Jarin-1 can vary depending on the plant species and experimental system. While the IC50 is 3.8 µM, higher concentrations may be necessary to elicit a biological response.

Solution:

• Perform a dose-response curve: Test a range of Jarin-1 concentrations to determine the optimal concentration for your specific experiment. Based on published studies, concentrations between 5 µM and 30 µM have been used in various assays.[5][6][7]

• Consult the literature: Review studies that have used Jarin-1 in a similar plant species or experimental setup to guide your concentration selection.

Possible Cause 2: Species-Specific Activity.

The inhibitory effect of Jarin-1 has been shown to be highly species-specific.[5][6] While it is effective in Arabidopsis thaliana and Medicago truncatula, it has been reported to have no effect on MeJA-induced root growth inhibition in Solanum lycopersicum (tomato) and Brassica nigra.[5][6]

Solution:

• Validate Jarin-1 activity in your model system: Before proceeding with large-scale experiments, it is crucial to confirm that Jarin-1 is active in your plant species of interest.[5][6] A root growth inhibition assay is a common method for this validation.[5][6][7]

• Measure JA-Ile levels: To directly assess Jarin-1 activity, measure the levels of JA-Ile in your samples with and without Jarin-1 treatment. A successful inhibition should result in a significant reduction of JA-Ile.[5]

Problem 2: I am observing off-target or toxic effects at higher concentrations of Jarin-1.

Possible Cause: Non-specific Effects.

High concentrations of any chemical inhibitor can lead to off-target effects or cellular toxicity. In some studies, a 30 µM concentration of Jarin-1 alone had a negative impact on root growth.[5]

Solution:

• Determine the optimal concentration: As mentioned previously, a dose-response experiment is essential to find the lowest effective concentration that minimizes potential off-target effects.

• Include appropriate controls: Always include a vehicle control (e.g., DMSO) and a Jarin-1 only treatment group to distinguish the specific inhibitory effects from any non-specific or toxic effects.

Data Presentation

Table 1: Jarin-1 Solubility

Solvent	Concentration	Notes
DMSO	~33.33 mg/mL (~70.68 mM)	May require sonication. Use newly opened DMSO as it is hygroscopic.[4]

Table 2: In Vivo Formulation Examples

Formulation	Composition	Solubility
Formulation 1	10% DMSO + 40% PEG300 + 5% Tween-80 + 45% Saline	≥ 2.5 mg/mL (5.30 mM)[3][4]
Formulation 2	10% DMSO + 90% (20% SBE-β-CD in Saline)	≥ 2.5 mg/mL (5.30 mM)[3][4]
Formulation 3	10% DMSO + 90% Corn Oil	≥ 2.5 mg/mL (5.30 mM)[4]

Table 3: Experimentally Used Concentrations of Jarin-1

Plant Species	Assay	Jarin-1 Concentration	Outcome
Arabidopsis thaliana	Inhibition of JA-Ile production	30 µM	Most effective[5]
Medicago truncatula	Root growth inhibition rescue	5 µM, 10 µM	Partial alleviation of MeJA-induced inhibition[5]
Solanum lycopersicum	Root growth inhibition rescue	10 µM	No effect[5][6]
Brassica nigra	Root growth inhibition rescue	10 µM	No effect[5][6]
Solanum lycopersicum	Wound-induced JA-Ile accumulation	30 µM	No effect[5]

Experimental Protocols

Protocol 1: Root Growth Inhibition Assay

This protocol is adapted from studies investigating the effect of Jarin-1 on methyl jasmonate (MeJA)-induced root growth inhibition.[5][6][7]

• Seed Sterilization and Germination:

  • Surface sterilize seeds of the desired plant species.

  • Germinate seeds on a suitable sterile medium (e.g., half-strength Hoagland's solution with agar) in the dark for 4 days.[6][7]

• Seedling Transfer and Treatment:

  • Prepare treatment solutions in a liquid medium (e.g., half-strength Hoagland's solution). The treatments should include:

    • Mock control (e.g., DMSO)

    • MeJA (e.g., 10 µM)

    • Jarin-1 at various concentrations (e.g., 5, 10, 30 µM)

    • MeJA + Jarin-1 at corresponding concentrations

  • Carefully transfer the germinated seedlings into containers (e.g., 50 ml falcon tubes) filled with the respective treatment solutions.[6][7]

• Incubation:

  • Incubate the seedlings in a growth chamber with controlled conditions (e.g., 24°C, 16h light/8h dark) for a specified period (e.g., 8-12 days).[6][7]

• Data Analysis:

  • After the incubation period, carefully remove the seedlings and photograph them.

  • Measure the primary root length.

  • Statistically analyze the differences in root length between the treatment groups.

Visualizations

Caption: Mechanism of action of Jarin-1 in the jasmonate signaling pathway.

Caption: Troubleshooting workflow for Jarin-1 experiments.

References

• 1. A chemical inhibitor of jasmonate signaling targets JAR1 in Arabidopsis thaliana - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Recent Advances in Plant Chemical Biology of Jasmonates - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Jarin-1 | inhibitor of jasmonate signaling | CAS# 1212704-51-2 | InvivoChem [invivochem.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Jarin-1, an inhibitor of JA-Ile biosynthesis in Arabidopsis thaliana, acts differently in other plant species - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

Jarin-1 Technical Support Center: Stability, Degradation, and Experimental Best Practices

Welcome to the Jarin-1 Technical Support Center. This resource is designed for researchers, scientists, and drug development professionals to provide comprehensive guidance on the stability and degradation of Jarin-1 in experimental settings. Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and key data presented in a clear and accessible format to ensure the success of your experiments.

Frequently Asked Questions (FAQs)

Q1: What is the recommended procedure for preparing Jarin-1 stock solutions?

A1: Jarin-1 is typically supplied as a solid powder. To prepare a stock solution, it is recommended to dissolve the compound in dimethyl sulfoxide (B87167) (DMSO). For instance, a 7.07 mM stock solution can be prepared by dissolving the appropriate amount of Jarin-1 powder in DMSO. For experimental use, this stock solution can be further diluted to the desired working concentration (e.g., 10 µM) with an appropriate buffer or medium. To aid in its application to leaf surfaces in plant-based assays, the final solution can be supplemented with a surfactant like Tween-20 at a concentration of 0.1% (v/v).

Q2: What are the optimal storage conditions for Jarin-1?

A2: Proper storage is crucial to maintain the stability and activity of Jarin-1. The recommended storage conditions for both the solid compound and its solutions are summarized in the table below.

Q3: Is the activity of Jarin-1 consistent across different plant species?

A3: No, the inhibitory effect of Jarin-1 on jasmonate (JA) signaling has been shown to be highly species-specific.[1][2][3] While Jarin-1 effectively inhibits the JA-conjugating enzyme JAR1 in Arabidopsis thaliana and Cardamine hirsuta, its efficacy varies in other plant species.[1] For example, Jarin-1 has been shown to be biologically active in Medicago truncatula, but it does not have a similar effect in Solanum lycopersicum (tomato) and Brassica nigra.[1][2][3] Therefore, it is essential for researchers to validate the functionality of Jarin-1 in their specific model plant before proceeding with extensive experiments.[1][2][3]

Q4: Can high concentrations of Jarin-1 negatively impact plant growth?

A4: Yes, it has been observed that high concentrations of Jarin-1 can have a negative effect on plant growth. For instance, in Medicago truncatula, a concentration of 30 µM Jarin-1 alone had a clear negative impact on root growth.[1] It is therefore recommended to determine the optimal working concentration through a dose-response experiment for your specific plant species and assay. A concentration of 10 µM has been suggested as a working concentration in some experiments to avoid these negative effects.

Troubleshooting Guides

This section addresses common issues that may arise during experiments with Jarin-1.

Problem	Possible Cause	Troubleshooting Steps
Inconsistent or no inhibitory effect observed	Species-specific activity: Jarin-1's effectiveness varies between plant species.[1][2][3]	- Confirm if Jarin-1 has been validated in your plant model. - Perform a pilot experiment to test a range of concentrations to determine its efficacy. - Consider alternative inhibitors if Jarin-1 is not effective in your system.
Degradation of Jarin-1: Improper storage or handling can lead to the degradation of the compound.	- Review the storage conditions of your Jarin-1 stock (see stability data below). - Prepare fresh dilutions from a properly stored stock solution for each experiment. - Avoid repeated freeze-thaw cycles of the stock solution.
Incorrect experimental setup: Issues with the assay itself can lead to misleading results.	- Ensure all controls (e.g., vehicle control with DMSO) are included in your experiment. - Verify the health and developmental stage of your plant material. - Double-check the concentrations of all reagents and the incubation times.
Observed toxicity or off-target effects	High concentration of Jarin-1: As noted, high concentrations can be detrimental to plant growth.	- Perform a dose-response curve to identify the optimal, non-toxic concentration for your experiment. - Reduce the concentration of Jarin-1 used in your assay.
Solvent toxicity: The solvent used to dissolve Jarin-1 (e.g., DMSO) can be toxic at high concentrations.	- Ensure the final concentration of the solvent in your experimental setup is below the toxic threshold for your plant species. - Include a vehicle-only control to assess the effect of the solvent.
Precipitation of Jarin-1 in aqueous solutions	Low solubility: Jarin-1 has limited solubility in aqueous solutions.	- If precipitation occurs during the preparation of working solutions, gentle heating and/or sonication can be used to aid dissolution.[4] - Consider using a formulation with co-solvents as suggested by the supplier for in vivo experiments.[4]

Jarin-1 Stability and Degradation Data

While specific quantitative data on the degradation of Jarin-1 under various experimental conditions is limited in the public domain, the following tables provide a summary of the known stability information and general guidance based on the chemical properties of similar bicyclic alkaloids.

Table 1: Recommended Storage Conditions for Jarin-1

Form	Storage Temperature	Duration	Source
Solid Powder	-20°C	3 years	MedchemExpress
In Solvent (e.g., DMSO)	-80°C	6 months	[4]
-20°C	1 month	[4]

Table 2: General Stability Profile of Bicyclic Alkaloids (as a proxy for Jarin-1)

Since Jarin-1 is a derivative of the alkaloid cytisine, its stability may be inferred from the general behavior of similar compounds.

Condition	General Stability Trend for Bicyclic Alkaloids	Potential Degradation Pathways
pH	Generally more stable in neutral to slightly acidic conditions. Labile in strongly acidic or alkaline solutions.[5][6][7][8]	Acid-catalyzed hydrolysis or rearrangement. Base-catalyzed hydrolysis of ester or amide functionalities.[5][6]
Temperature	Degradation rate increases with temperature.[5][6][7]	Thermal decomposition.
Light	Susceptible to photodegradation, especially indole (B1671886) alkaloids upon exposure to UV light.[9]	Photo-oxidation or rearrangement.

Note: It is strongly recommended to perform stability studies under your specific experimental conditions to obtain accurate data.

Experimental Protocols

Protocol 1: General Procedure for a Plant Root Growth Inhibition Assay

This protocol is a general guideline for assessing the effect of Jarin-1 on root growth, a common phenotypic assay for jasmonate signaling.

• Seed Sterilization and Germination:

  • Surface sterilize seeds of the plant species of interest.

  • Plate seeds on a suitable growth medium (e.g., Murashige and Skoog medium).

  • Stratify the seeds if required by the species.

  • Germinate seeds in a controlled environment (e.g., 22°C, 16h light/8h dark photoperiod).

• Treatment Application:

  • Prepare Jarin-1 working solutions at various concentrations in the liquid growth medium. Include a vehicle control (medium with the same concentration of DMSO as the Jarin-1 solutions).

  • Transfer seedlings of a uniform size to a multi-well plate or other suitable containers with the treatment solutions.

• Incubation and Observation:

  • Incubate the seedlings in a controlled growth chamber.

  • After a defined period (e.g., 7 days), carefully remove the seedlings and measure the primary root length.

• Data Analysis:

  • Calculate the average root length for each treatment group.

  • Compare the root lengths of Jarin-1 treated seedlings to the vehicle control to determine the inhibitory effect.

Protocol 2: General Workflow for Testing Jarin-1 Activity on JAR1 Enzyme

This protocol outlines a general approach to directly test the inhibitory effect of Jarin-1 on its target enzyme, JAR1.

• Recombinant Enzyme Expression and Purification:

  • Express and purify recombinant JAR1 protein from your plant species of interest.

• Enzyme Inhibition Assay:

  • Prepare a reaction mixture containing the purified JAR1 enzyme, its substrates (jasmonic acid and isoleucine), and the necessary co-factors in a suitable buffer.

  • Add Jarin-1 at a range of concentrations to the reaction mixture. Include a control with no inhibitor.

  • Incubate the reaction at the optimal temperature for the enzyme.

• Detection of Product Formation:

  • Measure the formation of the product, jasmonoyl-isoleucine (JA-Ile), over time. This can be achieved using methods such as HPLC or LC-MS.

• Data Analysis:

  • Calculate the rate of the enzymatic reaction for each Jarin-1 concentration.

  • Determine the IC50 value of Jarin-1, which is the concentration of the inhibitor that causes 50% inhibition of the enzyme activity.

Visualizations

Jasmonate Signaling Pathway and Jarin-1 Inhibition

The following diagram illustrates the core jasmonate signaling pathway and the specific point of inhibition by Jarin-1.

Jasmonate signaling pathway showing Jarin-1 inhibition of JAR1.

Experimental Workflow for Assessing Jarin-1 Stability

The following diagram outlines a logical workflow for conducting experiments to determine the stability of Jarin-1 under various conditions.

Experimental workflow for Jarin-1 stability testing.

References

• 1. Jarin-1, an inhibitor of JA-Ile biosynthesis in Arabidopsis thaliana, acts differently in other plant species - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Jarin-1, an inhibitor of JA-Ile biosynthesis in Arabidopsis thaliana, acts differently in other plant species - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. medchemexpress.com [medchemexpress.com]
• 5. researchgate.net [researchgate.net]
• 6. Temperature and pH-Dependent Stability of Mitragyna Alkaloids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Effect of pH and temperature on tropane alkaloids within a processing strategy to provide safe infant cereal-based food - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Enhanced metabolic process to indole alkaloids in Clematis terniflora DC. after exposure to high level of UV-B irradiation followed by the dark - PubMed [pubmed.ncbi.nlm.nih.gov]

Jarin-1 Technical Support Center: Troubleshooting and FAQs

Welcome to the Jarin-1 Technical Support Center. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the use of Jarin-1 in plant biology experiments, with a focus on potential off-target effects and troubleshooting.

Frequently Asked Questions (FAQs)

Q1: What is the primary and known target of Jarin-1 in plants?

A1: Jarin-1 is a small molecule inhibitor that targets the jasmonate-isoleucine (JA-Ile) synthetase, JAR1, in Arabidopsis thaliana.[1][2][3] It functions by impairing the synthesis of the biologically active form of jasmonate, JA-Ile.[1]

Q2: Is Jarin-1 effective in all plant species?

A2: No, the efficacy of Jarin-1 is highly species-specific.[4][5][6] While it is a potent inhibitor of JAR1 in Arabidopsis thaliana and has been shown to be biologically active in Medicago truncatula, it has demonstrated little to no effect in other species such as Solanum lycopersicum (tomato) and Brassica nigra.[4][6][7][8] Researchers should validate the activity of Jarin-1 in their specific plant system before proceeding with large-scale experiments.[4][5][6]

Q3: Are there known off-target effects of Jarin-1?

A3: While Jarin-1 is considered a selective inhibitor of JAR1 in Arabidopsis, off-target effects can occur, particularly at higher concentrations.[2] For instance, in Medicago truncatula, Jarin-1 concentrations of 10 µM and 30 µM have been observed to negatively impact root growth, independent of their effect on jasmonate signaling.[4] It is crucial to perform dose-response experiments to determine the optimal concentration that inhibits JAR1 activity without causing general toxicity.

Q4: How might Jarin-1 treatment indirectly affect other hormone signaling pathways?

A4: The jasmonate and auxin signaling pathways are intricately linked.[9][10] Jasmonic acid can influence auxin biosynthesis and transport.[9][10] Therefore, inhibiting the JA pathway with Jarin-1 could lead to indirect effects on auxin homeostasis, potentially affecting processes such as root development and gene expression.[9][11]

Q5: What are the initial steps to test if Jarin-1 is active in my plant species of interest?

A5: A recommended initial experiment is a root growth inhibition assay.[4][8] This involves treating seedlings with methyl jasmonate (MeJA) to inhibit root growth and co-treating with Jarin-1 to see if it can rescue this inhibition.[4] Additionally, direct measurement of JA-Ile levels after wounding or MeJA treatment, with and without Jarin-1, can confirm its inhibitory effect on JAR1.[4][7][8]

Troubleshooting Guide

This guide addresses common issues encountered during experiments with Jarin-1.

Observed Problem	Potential Cause	Recommended Solution
No observable effect of Jarin-1 on jasmonate-related phenotypes (e.g., no rescue of MeJA-induced root growth inhibition).	Species-Specific Inactivity: Jarin-1 may not be an effective inhibitor of the JAR1 ortholog in your plant species.[4][5][6]	1. Validate Jarin-1 Activity: Perform a dose-response experiment and directly measure JA-Ile levels to confirm if Jarin-1 is inhibiting JA-Ile biosynthesis in your plant system.[4][7][8] 2. Consider Alternatives: If Jarin-1 is inactive, consider using genetic approaches (e.g., jar1 mutants) or other chemical inhibitors if available for your species.
Inconsistent or variable results between experiments.	Inhibitor Instability: Jarin-1 may degrade over time, especially if not stored properly. Inconsistent Application: Uneven application or uptake of the inhibitor by the plants.	1. Proper Storage: Store Jarin-1 as recommended by the manufacturer, typically as a stock solution in DMSO at -20°C. 2. Consistent Application: Ensure uniform application methods, such as consistent media concentration for plate-based assays or uniform spraying for foliar applications.
Observed phenotypes are not consistent with known jasmonate signaling responses.	Potential Off-Target Effects: At higher concentrations, Jarin-1 may be affecting other cellular processes, leading to unexpected phenotypes.[4] Indirect Effects: Inhibition of the jasmonate pathway may be indirectly influencing other signaling networks, such as auxin.[9][11]	1. Dose-Response Curve: Establish a dose-response curve to identify the lowest effective concentration of Jarin-1. 2. Control Experiments: Include a jar1 mutant as a genetic control to compare phenotypes. 3. Monitor Other Pathways: Assess markers for other hormone pathways (e.g., auxin-responsive genes) to check for indirect effects.
General signs of toxicity, such as chlorosis or severe growth inhibition, even in the absence of jasmonate induction.	High Concentration of Jarin-1: The concentration of Jarin-1 used may be too high, causing general cellular toxicity.[4]	1. Reduce Concentration: Lower the concentration of Jarin-1 used in your experiments based on a dose-response analysis. 2. Vehicle Control: Ensure that the solvent (e.g., DMSO) concentration is not causing toxicity.

Quantitative Data Summary

The following table summarizes key quantitative data from studies on Jarin-1.

Parameter	Plant Species	Concentration	Observed Effect	Reference
JA-Ile Biosynthesis Inhibition	Arabidopsis thaliana	30 µM	Most effective in inhibiting JA-Ile production.	[4]
JA-Ile Biosynthesis Inhibition	Solanum lycopersicum	30 µM	No effect on wound-induced JA-Ile biosynthesis.	[4][7][8]
Rescue of MeJA-induced Root Growth Inhibition	Medicago truncatula	5 or 10 µM	Partially alleviated root growth inhibition by 10 µM MeJA.	[4]
Negative Effect on Root Growth	Medicago truncatula	10 µM and 30 µM	Caused a negative effect on root growth when applied alone.	[4]
No Rescue of MeJA-induced Root Growth Inhibition	Solanum lycopersicum and Brassica nigra	10 µM	No effect on MeJA-induced root growth inhibition.	[4]

Experimental Protocols

1. Root Growth Inhibition Assay

This protocol is adapted from studies investigating the species-specific effects of Jarin-1.[4][8]

• Plant Material: Seeds of the plant species of interest.

• Reagents:

  • Murashige and Skoog (MS) medium or other suitable plant growth medium.

  • Methyl jasmonate (MeJA) stock solution (in ethanol (B145695) or DMSO).

  • Jarin-1 stock solution (in DMSO).

• Procedure:

  • Sterilize and stratify seeds as required for the species.

  • Germinate seeds on MS plates.

  • After a set period of growth (e.g., 4-5 days), transfer seedlings to new MS plates containing:

    • Control (vehicle only, e.g., DMSO).

    • MeJA at a concentration known to inhibit root growth (e.g., 10 µM).

    • Jarin-1 at various concentrations (e.g., 1 µM, 5 µM, 10 µM, 30 µM).

    • MeJA + Jarin-1 at the respective concentrations.

  • Grow the seedlings vertically in a growth chamber for a specified period (e.g., 7-10 days).

  • Measure the primary root length of the seedlings.

  • Expected Outcome: If Jarin-1 is active, it should partially or fully rescue the root growth inhibition caused by MeJA.

2. Measurement of JA-Ile Levels

This protocol provides a general workflow for quantifying JA-Ile to confirm Jarin-1's inhibitory action.[4][7][8]

• Plant Material: Seedlings or leaf tissue.

• Reagents:

  • Jarin-1 stock solution (in DMSO).

  • MeJA or wounding treatment to induce JA-Ile synthesis.

  • Extraction solvent (e.g., methanol).

  • Internal standards for JA-Ile quantification (e.g., [2H2]JA-Ile).

• Procedure:

  • Grow plants under controlled conditions.

  • Treat plants with Jarin-1 or a vehicle control for a specified time (e.g., 30 minutes to 1 hour).

  • Induce JA-Ile synthesis by either wounding the tissue (e.g., with forceps) or treating with MeJA.

  • Harvest tissue at specific time points after induction (e.g., 1 hour).

  • Flash-freeze the tissue in liquid nitrogen and store at -80°C.

  • Extract jasmonates from the ground tissue using a suitable solvent and spike with internal standards.

  • Analyze the extracts using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) to quantify JA-Ile levels.

  • Expected Outcome: In a species where Jarin-1 is active, the Jarin-1 treated samples should show a significant reduction in the induction of JA-Ile compared to the control.

Visualizations

Caption: Jarin-1 signaling pathway and potential off-target interactions.

Caption: Troubleshooting workflow for Jarin-1 experiments in plants.

References

• 1. A chemical inhibitor of jasmonate signaling targets JAR1 in Arabidopsis thaliana - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Recent Advances in Plant Chemical Biology of Jasmonates - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Jarin-1, an inhibitor of JA-Ile biosynthesis in Arabidopsis thaliana, acts differently in other plant species - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Jarin-1, an inhibitor of JA-Ile biosynthesis in Arabidopsis thaliana, acts differently in other plant species | Semantic Scholar [semanticscholar.org]
• 6. Jarin-1, an inhibitor of JA-Ile biosynthesis in Arabidopsis thaliana, acts differently in other plant species - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. scispace.com [scispace.com]
• 10. Frontiers | Integration of Jasmonic Acid and Ethylene Into Auxin Signaling in Root Development [frontiersin.org]
• 11. A small molecule antagonizes jasmonic acid perception and auxin responses in vascular and nonvascular plants - PMC [pmc.ncbi.nlm.nih.gov]

Jarin-1 Technical Support Center: Troubleshooting Solvent Effects

Welcome to the technical support center for Jarin-1, a selective inhibitor of jasmonate signaling. This resource provides researchers, scientists, and drug development professionals with detailed troubleshooting guides and frequently asked questions (FAQs) to address challenges related to solvent effects in experiments using Jarin-1.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for dissolving Jarin-1?

A1: The most commonly used and recommended solvent for dissolving Jarin-1 for in vitro and in vivo experiments is dimethyl sulfoxide (B87167) (DMSO).[1][2] Jarin-1 exhibits good solubility in DMSO. For in vivo applications, a common formulation involves preparing a stock solution in DMSO and then diluting it in a mixture of other co-solvents such as PEG300, Tween-80, and saline.

Q2: Why is a solvent control essential when using Jarin-1?

A2: A solvent control, also known as a vehicle control, is crucial because the solvent itself can have a biological effect on the experimental system. For instance, studies have shown that DMSO can induce metabolic shifts in plant tissues.[3] Without a solvent control, it is impossible to distinguish between the effects of Jarin-1 and the effects of the solvent. Therefore, a control group treated with the same concentration of the solvent used to deliver Jarin-1 is necessary to ensure that the observed results are due to the inhibitory action of Jarin-1.

Q3: How should I prepare my solvent control?

A3: The solvent control should be prepared by adding the same volume of the solvent (e.g., DMSO) to the experimental medium or system as was used to dissolve Jarin-1 in the treatment group. For example, if you are treating your cells or plants with 10 µM Jarin-1 from a 10 mM stock in DMSO, your solvent control should be treated with 0.1% DMSO.

Q4: Can I use other solvents like ethanol (B145695) or methanol (B129727) to dissolve Jarin-1?

A4: While DMSO is the most documented solvent, other polar organic solvents may be used if DMSO is incompatible with your experimental setup. However, it is critical to first test the solubility of Jarin-1 in the alternative solvent. Furthermore, solvents like ethanol can have significant effects on plant and animal systems, including influencing stress responses and immune signaling.[4][5][6][7][8] Therefore, if an alternative solvent is used, a corresponding solvent control is absolutely mandatory.

Q5: My solvent control is showing a biological effect. How do I interpret my results?

A5: If your solvent control exhibits a biological effect, you must subtract this effect from the effect observed in the Jarin-1 treatment group to determine the net effect of Jarin-1. If the solvent effect is significant and confounds the interpretation of your results, it is advisable to either lower the solvent concentration (if possible, while maintaining Jarin-1 solubility) or seek an alternative, more inert solvent.

Q6: What is the stability of Jarin-1 in DMSO?

A6: Jarin-1 stock solutions in DMSO are generally stable when stored properly. For long-term storage, it is recommended to keep the stock solution at -20°C or -80°C. Avoid repeated freeze-thaw cycles, which can degrade the compound. For working solutions, it is best to prepare them fresh for each experiment.

Troubleshooting Guide

Issue	Possible Cause	Troubleshooting Steps
No effect of Jarin-1 observed	1. Poor solubility: Jarin-1 may not be fully dissolved in the chosen solvent. 2. Degradation: Jarin-1 may have degraded due to improper storage or handling. 3. Species-specific insensitivity: The biological system may not be responsive to Jarin-1.[2][9]	1. Ensure Jarin-1 is completely dissolved. Gentle warming or vortexing may help. Prepare fresh stock solutions. 2. Aliquot stock solutions to avoid multiple freeze-thaw cycles. Store at or below -20°C. 3. Verify the responsiveness of your experimental model to jasmonate signaling. Test a range of Jarin-1 concentrations.
High background in solvent control	1. Solvent toxicity: The concentration of the solvent (e.g., DMSO) may be too high for the experimental system. 2. Solvent-induced biological activity: The solvent may be directly affecting the signaling pathway under investigation.[3]	1. Perform a dose-response curve for the solvent to determine the maximum non-toxic concentration. 2. Lower the solvent concentration if possible. If not, consider a different solvent after verifying Jarin-1's solubility and stability.
Inconsistent results between experiments	1. Variable solvent concentration: Inconsistent preparation of Jarin-1 dilutions. 2. Age of stock solution: Using old or improperly stored stock solutions.	1. Use precise pipetting techniques to ensure consistent solvent concentrations across all experiments. 2. Prepare fresh stock solutions regularly and store them properly in aliquots.

Data Presentation

Table 1: Solubility of Jarin-1 in Different Solvents and Formulations

Solvent/Formulation	Solubility	Notes
DMSO	~33.33 mg/mL	Recommended for stock solutions.
In vivo Formulation 1	≥ 2.5 mg/mL in 10% DMSO + 40% PEG300 + 5% Tween-80 + 45% Saline	Co-solvents should be added sequentially.
In vivo Formulation 2	≥ 2.5 mg/mL in 10% DMSO + 90% (20% SBE-β-CD in Saline)	Useful for in vivo animal studies.
In vivo Formulation 3	≥ 2.5 mg/mL in 10% DMSO + 90% Corn Oil	Alternative for in vivo delivery.

Experimental Protocols

Protocol 1: Preparation of Jarin-1 Stock Solution

• Weigh the required amount of Jarin-1 powder in a sterile microcentrifuge tube.

• Add the appropriate volume of high-purity DMSO to achieve the desired stock concentration (e.g., 10 mM).

• Vortex thoroughly until the powder is completely dissolved.

• Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

• Store the aliquots at -20°C or -80°C.

Protocol 2: General In Vitro Experiment with Solvent Control

• Culture cells or prepare your in vitro system according to your standard protocol.

• Prepare the Jarin-1 working solution by diluting the DMSO stock solution in the appropriate cell culture medium. For example, to make a 10 µM working solution from a 10 mM stock, dilute 1 µL of the stock in 999 µL of medium.

• Prepare the solvent control by adding the same volume of DMSO to the same volume of medium used for the Jarin-1 working solution (e.g., 1 µL of DMSO in 999 µL of medium).

• Add the Jarin-1 working solution and the solvent control to your experimental wells or tubes.

• Incubate for the desired time and proceed with your downstream analysis.

Visualizations

Caption: Jarin-1 inhibits the JAR1-mediated synthesis of JA-Ile.

Caption: Experimental workflow with a mandatory solvent control group.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. pure.mpg.de [pure.mpg.de]
• 4. Effects of Ethanol on Immune Response in the Brain: Region Specific Changes in Adolescent versus Adult Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Ethanol Positively Modulates Photosynthetic Traits, Antioxidant Defense and Osmoprotectant Levels to Enhance Drought Acclimatization in Soybean - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Effect of ethanol and osmotic stress on receptor conformation. Reduced water activity amplifies the effect of ethanol on metarhodopsin II formation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Exogenous ethanol treatment alleviates oxidative damage of Arabidopsis thaliana under conditions of high-light stress - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Jarin-1, an inhibitor of JA-Ile biosynthesis in Arabidopsis thaliana, acts differently in other plant species - PMC [pmc.ncbi.nlm.nih.gov]

Overcoming Jarin-1 solubility issues in aqueous solutions

Welcome to the . This resource is designed to assist researchers, scientists, and drug development professionals in overcoming common challenges associated with the solubility of Jarin-1 in aqueous solutions during their experiments.

Frequently Asked Questions (FAQs)

Q1: What is Jarin-1 and what is its primary mechanism of action?

A1: Jarin-1 is a small molecule inhibitor of the jasmonate signaling pathway in plants.[1][2] Its primary mechanism of action is the inhibition of the enzyme JA-amido synthetase (JAR1) .[3][4] JAR1 is responsible for the conjugation of jasmonic acid (JA) to the amino acid isoleucine to form the biologically active hormone jasmonoyl-isoleucine (JA-Ile).[2][3] By inhibiting JAR1, Jarin-1 effectively blocks the biosynthesis of JA-Ile, thereby suppressing downstream jasmonate-responsive gene expression and physiological responses.[2][5]

Q2: What are the common solvents for dissolving Jarin-1?

A2: Jarin-1 is sparingly soluble in water but is soluble in organic solvents. The most common solvent used to prepare a stock solution of Jarin-1 is dimethyl sulfoxide (B87167) (DMSO) .[1][6] For in vivo applications, the DMSO stock solution is often further diluted into a formulation containing co-solvents and surfactants such as PEG300, Tween-80, and saline.[4][7]

Q3: Can I dissolve Jarin-1 directly in aqueous buffers like PBS?

A3: Direct dissolution of Jarin-1 in aqueous buffers like Phosphate-Buffered Saline (PBS) is not recommended due to its low aqueous solubility. This can lead to precipitation of the compound, resulting in an inaccurate final concentration in your experiment. It is best to first prepare a concentrated stock solution in an appropriate organic solvent, such as DMSO, and then dilute this stock into your aqueous buffer.

Q4: What is a typical stock solution concentration for Jarin-1?

A4: Researchers commonly prepare Jarin-1 stock solutions in DMSO at concentrations ranging from 7 mM to 10 mM .[1] For example, a 7.07 mM stock solution in DMSO has been used in studies.[1][6]

Q5: What are typical working concentrations of Jarin-1 in experiments?

A5: The working concentration of Jarin-1 is experiment-dependent but typically falls within the micromolar (µM) range. For instance, concentrations of 10 µM to 30 µM have been effectively used in plant root growth inhibition assays and for treating leaf disks.[8][9][10][11] It's important to note that the effectiveness of Jarin-1 can be species-specific, so optimization of the working concentration for your particular model system is recommended.[8][9][12]

Troubleshooting Guide: Overcoming Jarin-1 Precipitation

One of the most frequent issues encountered when working with Jarin-1 is its precipitation upon dilution from an organic stock solution into an aqueous medium. This guide provides a systematic approach to troubleshoot and prevent this problem.

Problem: My Jarin-1 solution becomes cloudy or forms a precipitate when I dilute my DMSO stock into my aqueous experimental buffer (e.g., cell culture media, PBS).

This issue arises because Jarin-1 is significantly less soluble in aqueous solutions than in organic solvents like DMSO. When the DMSO stock is added to the aqueous buffer, the Jarin-1 molecules can aggregate and precipitate out of the solution.

Troubleshooting Workflow

Caption: Troubleshooting workflow for Jarin-1 precipitation.

Detailed Solutions

• Reduce Final DMSO Concentration: High concentrations of DMSO can be toxic to cells and can also affect the solubility of other components in your media. Aim for a final DMSO concentration of less than 0.5% (v/v) in your aqueous solution. If your stock solution concentration requires you to add a larger volume of DMSO, consider preparing a more concentrated stock.

• Improve Mixing Technique: When diluting the DMSO stock, add it dropwise to the aqueous buffer while the buffer is being vigorously vortexed or stirred . This rapid dispersion helps to prevent localized high concentrations of Jarin-1 that can lead to precipitation.

• Optimize Jarin-1 Concentration: It's possible that the desired final concentration of Jarin-1 is above its solubility limit in your specific aqueous medium. Try performing a dose-response experiment with a range of lower concentrations to see if a lower, soluble concentration is still effective for your experimental goals.

• Utilize Co-solvents and Surfactants: For challenging applications, especially in vivo studies, the use of co-solvents and surfactants can significantly improve the solubility of Jarin-1. Formulations including PEG300 and Tween-80 have been successfully used.[4][7]

• Gentle Sonication or Warming: If a precipitate has already formed, gentle sonication or warming the solution (e.g., in a 37°C water bath) may help to redissolve the Jarin-1.[4] However, be cautious with temperature-sensitive components in your buffer. Always visually inspect the solution to ensure it is clear before use.

Data Presentation: Jarin-1 Solubility

The following table summarizes the known solubility information for Jarin-1. Please note that exact solubility limits in many common solvents are not extensively published.

Solvent/Formulation	Concentration	Observations
DMSO	≥ 33.33 mg/mL (70.68 mM)	Clear solution, may require sonication.
10% DMSO + 40% PEG300 + 5% Tween-80 + 45% Saline	≥ 2.5 mg/mL (5.30 mM)	Clear solution.
10% DMSO + 90% (20% SBE-β-CD in Saline)	≥ 2.5 mg/mL (5.30 mM)	Clear solution.
10% DMSO + 90% Corn Oil	≥ 2.5 mg/mL (5.30 mM)	Clear solution.

Experimental Protocols

Protocol 1: Preparation of a 10 mM Jarin-1 Stock Solution in DMSO

Materials:

• Jarin-1 powder (Molecular Weight: 471.55 g/mol )

• Anhydrous DMSO

• Sterile microcentrifuge tubes or vials

• Vortex mixer

• Sonicator (optional)

Procedure:

• Weigh out 4.72 mg of Jarin-1 powder and place it into a sterile microcentrifuge tube.

• Add 1 mL of anhydrous DMSO to the tube.

• Vortex the solution vigorously for 1-2 minutes until the Jarin-1 is completely dissolved.

• If dissolution is slow, briefly sonicate the tube in a water bath sonicator.

• Visually inspect the solution to ensure it is clear and free of any particulate matter.

• Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles.

• Store the stock solution at -20°C for short-term storage (up to 1 month) or -80°C for long-term storage (up to 6 months).

Protocol 2: Preparation of a 10 µM Jarin-1 Working Solution in Aqueous Buffer

Materials:

• 10 mM Jarin-1 stock solution in DMSO

• Sterile aqueous buffer (e.g., PBS, cell culture medium)

• Sterile microcentrifuge tubes

• Vortex mixer

Procedure:

• Bring the 10 mM Jarin-1 stock solution and the aqueous buffer to room temperature.

• In a sterile tube, place 999 µL of the aqueous buffer.

• While vigorously vortexing the buffer, add 1 µL of the 10 mM Jarin-1 stock solution dropwise to the buffer.

• Continue to vortex for an additional 30 seconds to ensure the Jarin-1 is fully dispersed.

• The final concentration of Jarin-1 will be 10 µM, and the final concentration of DMSO will be 0.1% (v/v).

• Visually inspect the working solution for any signs of precipitation. If the solution is cloudy, refer to the troubleshooting guide.

• Use the working solution immediately for your experiment.

Mandatory Visualizations

Jarin-1 Mechanism of Action: Signaling Pathway

Caption: Jarin-1 inhibits the JAR1 enzyme, blocking JA-Ile synthesis.

Experimental Workflow: Preparing Jarin-1 Working Solution

Caption: Workflow for preparing Jarin-1 working solutions.

References

• 1. pure.mpg.de [pure.mpg.de]
• 2. Recent Advances in Plant Chemical Biology of Jasmonates - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. medchemexpress.com [medchemexpress.com]
• 5. A chemical inhibitor of jasmonate signaling targets JAR1 in Arabidopsis thaliana - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pure.mpg.de [pure.mpg.de]
• 7. Jarin-1 | inhibitor of jasmonate signaling | CAS# 1212704-51-2 | InvivoChem [invivochem.com]
• 8. Jarin-1, an inhibitor of JA-Ile biosynthesis in Arabidopsis thaliana, acts differently in other plant species - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. preprints.org [preprints.org]
• 12. Jarin-1, an inhibitor of JA-Ile biosynthesis in Arabidopsis thaliana, acts differently in other plant species - PubMed [pubmed.ncbi.nlm.nih.gov]

Unexpected phenotypes observed with Jarin-1 treatment

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers utilizing Jarin-1 in their experiments. The information is tailored for researchers, scientists, and drug development professionals to address unexpected phenotypes and other experimental challenges.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for Jarin-1?

A1: Jarin-1 is a selective small-molecule inhibitor of the enzyme JAR1 (Jasmonate-amido synthetase)[1][2][3]. JAR1 is responsible for conjugating jasmonic acid (JA) with the amino acid isoleucine to form the biologically active hormone (+)-7-iso-jasmonoyl-L-isoleucine (JA-Ile)[1][2]. By inhibiting JAR1, Jarin-1 effectively blocks the biosynthesis of active JA-Ile, thereby impairing jasmonate-responsive signaling pathways in plants[1][2][4].

Q2: I am not observing the expected jasmonate-inhibitory phenotype in my experiments. What could be the reason?

A2: A significant unexpected phenotype of Jarin-1 is its species-specific efficacy. While Jarin-1 is a potent inhibitor of JAR1 in Arabidopsis thaliana and Cardamine hirsuta[4][5], its effects are not universal across all plant species. For instance, studies have shown that Jarin-1 does not effectively inhibit jasmonate responses or JA-Ile biosynthesis in Solanum lycopersicum (tomato) or Brassica nigra[6][7][8]. However, it has been shown to be active in Medicago truncatula[6][7]. Therefore, the lack of an expected phenotype may be due to the species being used in your experiment. It is crucial to validate the effectiveness of Jarin-1 in your specific plant model system before proceeding with large-scale experiments[6][7][9].

Q3: I am observing growth inhibition or other unexpected phenotypes even in my control group treated only with Jarin-1. Is this normal?

A3: At higher concentrations, Jarin-1 itself can exert negative effects on plant growth, independent of its role as a jasmonate signaling inhibitor. For example, treatment with 30 µM Jarin-1 alone has been observed to negatively impact root growth in Medicago truncatula[6]. This suggests potential off-target effects or cellular toxicity at elevated concentrations. It is advisable to perform a dose-response curve to determine the optimal concentration of Jarin-1 that effectively inhibits jasmonate signaling without causing confounding, non-specific phenotypes in your experimental system[10].

Q4: Beyond the direct inhibition of jasmonate signaling, what other downstream effects might I expect from Jarin-1 treatment?

A4: Inhibiting a key enzyme in a central signaling pathway can have broad, systemic effects on plant metabolism. Research has indicated that the inhibition of JAR1 by Jarin-1 can lead to downstream changes in amino acid and carbohydrate metabolism[10]. Therefore, it is important to consider that observed phenotypes may be a secondary consequence of these broader metabolic shifts, rather than a direct result of JA-Ile depletion alone.

Q5: Could Jarin-1 be affecting other enzymes in my model organism?

A5: Jarin-1 has been demonstrated to be a selective inhibitor of JAR1, with studies showing it does not affect the activity of closely related enzymes from the same superfamily[1]. However, it is not definitively known whether Jarin-1's selectivity extends to all other conjugating enzymes that utilize isoleucine as a substrate. While considered highly selective, the possibility of off-target effects on other isoleucine-conjugating enzymes cannot be entirely ruled out and should be considered when interpreting unexpected results.

Troubleshooting Guide

Observed Issue	Potential Cause	Recommended Action
No inhibition of jasmonate-induced phenotype (e.g., root growth inhibition by MeJA).	Species-specific inactivity of Jarin-1.	Confirm if Jarin-1 has been validated in your plant species. If not, perform a pilot experiment to test its efficacy. Consider that Jarin-1 is known to be ineffective in Solanum lycopersicum and Brassica nigra[6][7][8].
Growth inhibition or signs of toxicity in Jarin-1-only control group.	Jarin-1 concentration is too high.	Perform a dose-response experiment to find the optimal concentration. A study on Arabidopsis thaliana used 10 µM Jarin-1 effectively[10], while concentrations of 30 µM showed negative effects on root growth in Medicago truncatula[6].
Inconsistent results between experimental replicates.	Variability in Jarin-1 solution preparation or application.	Ensure consistent preparation of Jarin-1 stock and working solutions. MedchemExpress provides a detailed protocol for solubilizing Jarin-1[11]. Apply the treatment uniformly across all samples.
Unexpected changes in metabolic profiles unrelated to jasmonate signaling.	Downstream effects of JAR1 inhibition.	Be aware that inhibiting JA-Ile biosynthesis can have broader impacts on primary metabolism, including amino acid and carbohydrate pathways[10]. Consider these potential systemic effects when analyzing your data.

Quantitative Data Summary

Table 1: Effect of Jarin-1 on MeJA-Induced Root Growth Inhibition in Different Plant Species

Plant Species	MeJA Treatment	Jarin-1 Treatment	Observed Root Length (cm)	Efficacy of Jarin-1	Reference
Solanum lycopersicum	10 µM	-	3.76 ± 1.62	Ineffective	[12]
10 µM	10 µM	4.23 ± 2.02
-	10 µM	9.90 ± 1.10
Mock (DMSO)	-	9.88 ± 1.83
Brassica nigra	10 µM	-	3.81 ± 1.37	Ineffective	[12]
10 µM	10 µM	3.94 ± 1.48
-	10 µM	12.97 ± 2.29
Mock (DMSO)	-	11.85 ± 1.72
Medicago truncatula	10 µM	-	~2 cm	Effective	[12]
10 µM	10 µM	~4 cm
-	10 µM	~6 cm
Mock	-	~8 cm

Experimental Protocols

Root Growth Inhibition Assay in Arabidopsis thaliana

This protocol is adapted from methodologies described in studies investigating jasmonate signaling.

• Sterilization and Plating:

  • Surface-sterilize Arabidopsis thaliana seeds using your standard laboratory protocol (e.g., 70% ethanol (B145695) for 1 minute, followed by 50% bleach with 0.05% Triton X-100 for 10 minutes, and then rinse 4-5 times with sterile water).

  • Plate seeds on Murashige and Skoog (MS) medium supplemented with 1% sucrose (B13894) and solidified with 0.8% agar (B569324).

  • Cold-stratify the plates at 4°C for 2-4 days in the dark to synchronize germination.

• Germination and Transfer:

  • Transfer the plates to a growth chamber with a long-day photoperiod (16 hours light / 8 hours dark) at 22°C.

  • After 4-5 days of growth, select seedlings with comparable root lengths.

  • Carefully transfer the seedlings to new MS plates containing the treatment conditions.

• Treatment Conditions:

  • Prepare MS plates with the following conditions:

    • Control (e.g., 0.1% DMSO)

    • MeJA (e.g., 10 µM)

    • Jarin-1 (e.g., 10 µM)

    • MeJA (10 µM) + Jarin-1 (10 µM)

  • Ensure Jarin-1 and MeJA are added to the molten agar after it has cooled to approximately 50-55°C to prevent degradation.

• Incubation and Data Collection:

  • Place the plates vertically in the growth chamber to allow for root growth along the agar surface.

  • After 5-7 days of treatment, photograph the plates.

  • Measure the primary root length from the root-shoot junction to the root tip using image analysis software (e.g., ImageJ).

• Data Analysis:

  • Calculate the average root length and standard deviation for each treatment group.

  • Perform statistical analysis (e.g., ANOVA with a post-hoc test like Tukey's HSD) to determine significant differences between treatments.

Visualizations

Caption: Jarin-1 mechanism of action in the jasmonate signaling pathway.

Caption: Experimental workflow for a root growth inhibition assay.

References

• 1. A chemical inhibitor of jasmonate signaling targets JAR1 in Arabidopsis thaliana - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Recent Advances in Plant Chemical Biology of Jasmonates - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Jarin-1 | JAR1 inhibitor | Probechem Biochemicals [probechem.com]
• 4. Researchers block plant hormone [mpg.de]
• 5. sciencedaily.com [sciencedaily.com]
• 6. Jarin-1, an inhibitor of JA-Ile biosynthesis in Arabidopsis thaliana, acts differently in other plant species - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Jarin-1, an inhibitor of JA-Ile biosynthesis in Arabidopsis thaliana, acts differently in other plant species - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Jarin-1, an inhibitor of JA-Ile biosynthesis in Arabidopsis thaliana, acts differently in other plant species | Semantic Scholar [semanticscholar.org]
• 10. pure.mpg.de [pure.mpg.de]
• 11. medchemexpress.com [medchemexpress.com]
• 12. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Jarin-1 Specificity: A Comparative Guide to Biochemical Assays

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of biochemical assays to confirm the specificity of Jarin-1, a selective inhibitor of the jasmonate signaling pathway. Understanding the on-target and off-target activity of small molecule inhibitors is critical for the accurate interpretation of experimental results and for the development of targeted therapeutics. This document outlines key experimental data, detailed protocols, and visual workflows to aid researchers in assessing the specificity of Jarin-1 and similar compounds.

Introduction to Jarin-1

Jarin-1 is a small-molecule inhibitor that plays a crucial role in dissecting the jasmonate signaling pathway in plants.[1] It specifically targets the enzyme JASMONATE RESISTANT 1 (JAR1), a jasmonic acid-amido synthetase.[1] JAR1 is responsible for the conjugation of jasmonic acid (JA) to the amino acid isoleucine, producing the biologically active hormone jasmonoyl-L-isoleucine (JA-Ile).[1] By inhibiting JAR1, Jarin-1 effectively blocks the biosynthesis of JA-Ile and subsequently suppresses downstream jasmonate-mediated responses.[1] However, like any small molecule inhibitor, its utility in research and potential for therapeutic development is contingent on its specificity for its intended target.

On-Target Activity of Jarin-1

The primary target of Jarin-1 is the enzyme JAR1. The inhibitory activity of Jarin-1 against JAR1 has been quantified, providing a key metric for its potency.

Compound	Target	IC50
Jarin-1	JAR1	3.8 µM

Table 1: In Vitro Inhibitory Activity of Jarin-1. The half-maximal inhibitory concentration (IC50) of Jarin-1 against its primary target, JAR1, was determined through in vitro enzyme activity assays.

Comparative Analysis with Other Jasmonate Signaling Modulators

To understand the unique action of Jarin-1, it is useful to compare it with other molecules that modulate the jasmonate signaling pathway. While Jarin-1 acts as a direct inhibitor of the JA-Ile biosynthesis enzyme JAR1, other compounds, such as Coronatine and its derivatives, modulate the pathway at the receptor level.

Compound	Mechanism of Action	Target	Effect
Jarin-1	Direct Enzyme Inhibition	JAR1 (JA-Ile Synthetase)	Blocks JA-Ile biosynthesis
Coronatine	Receptor Agonist	COI1-JAZ Co-receptor	Mimics JA-Ile, activates signaling
Coronatine-O-methyloxime (COR-MO)	Receptor Antagonist	COI1-JAZ Co-receptor	Competitively blocks JA-Ile/Coronatine binding

Table 2: Comparison of Jarin-1 with Other Jasmonate Signaling Modulators. This table highlights the different mechanisms and targets of molecules used to study the jasmonate pathway.

Biochemical Assays for Specificity and Off-Target Effects

A rigorous assessment of inhibitor specificity involves a combination of in vitro enzymatic assays against the primary target and related enzymes, as well as broader screens against a panel of potential off-targets.

On-Target Enzyme Activity Assay: ATP-PPi Exchange Assay

A standard method to measure the activity of adenylate-forming enzymes like JAR1 is the ATP-PPi isotope exchange assay. This assay quantifies the substrate-dependent exchange of radiolabeled pyrophosphate (PPi) into ATP.

Experimental Protocol: ATP-PPi Exchange Assay for JAR1 Activity

• Reaction Mixture Preparation: Prepare a reaction mixture containing Tris-HCl buffer, MgCl2, ATP, and the substrate, jasmonic acid.

• Enzyme Addition: Add purified recombinant JAR1 enzyme to the reaction mixture.

• Initiation of Reaction: Start the reaction by adding radiolabeled 32P-PPi.

• Incubation: Incubate the reaction at a controlled temperature (e.g., 30°C) for a specific duration.

• Quenching the Reaction: Stop the reaction by adding a quenching solution, such as perchloric acid and activated charcoal, to adsorb the ATP.

• Quantification: Pellet the charcoal, wash to remove unincorporated 32P-PPi, and measure the radioactivity of the adsorbed ATP using a scintillation counter.

• Inhibitor Testing: To determine the IC50 of Jarin-1, perform the assay with varying concentrations of the inhibitor and measure the corresponding decrease in enzyme activity.

Selectivity Assays Against Related Enzymes

To assess the selectivity of Jarin-1, its activity can be tested against other closely related enzymes, particularly those from the same family that act on different substrates. For instance, the activity of Jarin-1 has been evaluated against WES1 and PBS3, which are also members of the GH3 family of adenylating enzymes but are involved in auxin and salicylic (B10762653) acid signaling, respectively. Results have shown that Jarin-1 does not significantly inhibit the activity of these related enzymes, indicating its specificity for JAR1.

Off-Target Profiling

A comprehensive understanding of a small molecule's specificity requires screening against a broad panel of unrelated targets. While specific off-target screening data for Jarin-1 is not widely published, standard methodologies can be employed:

• Kinase Profiling: Screen the inhibitor against a large panel of kinases, as these are common off-targets for small molecules. This is typically done using in vitro radiometric or fluorescence-based assays.

• Cellular Thermal Shift Assay (CETSA): This method assesses target engagement in a cellular context. It relies on the principle that a ligand binding to its target protein stabilizes it against thermal denaturation. Changes in protein stability in the presence of the inhibitor can identify direct targets.

Visualizing Key Processes

To further clarify the concepts discussed, the following diagrams illustrate the jasmonate signaling pathway and a typical workflow for assessing inhibitor specificity.

Caption: Jasmonate signaling pathway and the inhibitory action of Jarin-1.

Caption: Experimental workflow for assessing the specificity of a small molecule inhibitor.

Conclusion

The specificity of Jarin-1 for its target, JAR1, has been established through in vitro biochemical assays, which demonstrate its potent inhibitory activity. While Jarin-1 shows selectivity against closely related enzymes, a comprehensive off-target profile against a broader range of proteins would further solidify its characterization as a specific chemical probe. The methodologies and comparative data presented in this guide offer a framework for researchers to critically evaluate the specificity of Jarin-1 and other small molecule inhibitors, ensuring the reliability and accuracy of their scientific findings. The species-specific activity of Jarin-1 also highlights the importance of validating its efficacy in different plant systems before use.[2][3]

References

• 1. A chemical inhibitor of jasmonate signaling targets JAR1 in Arabidopsis thaliana - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Jarin-1, an inhibitor of JA-Ile biosynthesis in Arabidopsis thaliana, acts differently in other plant species - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Jarin-1, an inhibitor of JA-Ile biosynthesis in Arabidopsis thaliana, acts differently in other plant species - PubMed [pubmed.ncbi.nlm.nih.gov]

Jarin-1: A Targeted Approach to Jasmonate-Isoleucine Biosynthesis Inhibition

A Comparative Guide for Researchers, Scientists, and Drug Development Professionals

In the intricate world of plant signaling, the jasmonate pathway plays a pivotal role in regulating growth, development, and defense responses. Central to this pathway is the bioactive hormone jasmonoyl-isoleucine (JA-Ile). The ability to modulate the biosynthesis of JA-Ile is crucial for both fundamental research and the development of novel agrochemicals. Jarin-1 has emerged as a valuable chemical tool for this purpose, offering a specific mechanism of action. This guide provides a comprehensive comparison of Jarin-1 with other molecules that affect the JA-Ile signaling pathway, supported by experimental data and detailed protocols.

Mechanism of Action: Jarin-1 vs. Alternatives

Jarin-1 is a specific inhibitor of the enzyme jasmonic acid-amido synthetase (JAR1) , which catalyzes the final step in the biosynthesis of JA-Ile – the conjugation of jasmonic acid (JA) to isoleucine. By targeting JAR1, Jarin-1 directly blocks the production of the active hormone, thereby attenuating downstream jasmonate responses.

In contrast, the most well-known alternative, coronatine (B1215496) (COR) , is not a biosynthesis inhibitor but a potent structural and functional mimic of JA-Ile.[1][2] Coronatine activates the jasmonate signaling pathway by binding to the COI1-JAZ co-receptor complex, leading to the degradation of JAZ repressor proteins and the subsequent activation of JA-responsive genes.[1][2] This fundamental difference in their mechanisms of action is a critical consideration when selecting a compound for experimental studies.

dot

Caption: Mechanisms of Jarin-1 and Coronatine.

Performance Comparison: Jarin-1 vs. Coronatine

The distinct mechanisms of Jarin-1 and coronatine lead to different biological outcomes and experimental applications.

Feature	Jarin-1	Coronatine
Primary Effect	Inhibition of JA-Ile biosynthesis	Activation of JA signaling
Target	JAR1 enzyme[3]	COI1-JAZ co-receptor[1][2]
Nature of Action	Antagonist	Agonist
IC50 (for JAR1 in A. thaliana)	3.8 µM[3]	Not applicable (activator)
Species Specificity	High (active in Arabidopsis, M. truncatula; inactive in S. lycopersicum, B. nigra)[4][5][6][7]	Broad (active in a wide range of plant species)
Off-Target Effects	Not extensively reported, but specificity for JAR1 over other related enzymes has been shown.[3]	Can have broader effects on plant physiology and defense responses due to potent and sustained activation of the JA pathway. May have COI1-independent activities.[8]
Experimental Use	Studying the specific role of JA-Ile biosynthesis; dissecting the JA signaling pathway upstream of JA-Ile.	Inducing JA responses; studying downstream components of the JA signaling pathway.

Experimental Data

In Vitro JAR1 Enzyme Inhibition

Jarin-1 demonstrates a dose-dependent inhibition of JAR1 activity in vitro.

Compound	Concentration (µM)	JAR1 Activity (% of control)
Jarin-1	1	~70%
3	~40%
10	~10%
Jarin-2 (less active analog)	10	~60%
Jarin-3 (less active analog)	30	~50%
Inactive derivative	100	~100%

Data adapted from in vitro enzyme assays with affinity-purified JAR1 protein.[3]

Root Growth Inhibition Assay in Arabidopsis thaliana

This assay is a common method to assess the in vivo effects of compounds on the jasmonate pathway. Methyl jasmonate (MeJA) inhibits root growth, and an effective inhibitor of JA-Ile biosynthesis like Jarin-1 can rescue this phenotype.

Treatment	Primary Root Length (% of control)
Control (DMSO)	100%
10 µM MeJA	~40%
10 µM Jarin-1	~90%
10 µM MeJA + 10 µM Jarin-1	~75%

Data represents typical results from root growth inhibition assays in Arabidopsis thaliana.[9][10][11][12]

Experimental Protocols

In Vitro JAR1 Inhibition Assay

This protocol is based on the methods used to characterize Jarin-1's inhibitory activity.

Materials:

• Affinity-purified JAR1 enzyme

• Jarin-1 and other test compounds dissolved in DMSO

• Reaction buffer (e.g., 50 mM Tris-HCl pH 8.0, 10 mM MgCl₂, 2 mM ATP, 1 mM DTT)

• Substrates: Jasmonic acid and L-isoleucine

• Coupled enzyme system for detecting AMP formation (e.g., pyruvate (B1213749) kinase/lactate dehydrogenase system)

• Microplate reader

Procedure:

• Prepare a reaction mixture containing the reaction buffer, substrates (JA and L-isoleucine), and the coupled enzyme system.

• Add varying concentrations of Jarin-1 or control compounds to the wells of a microplate.

• Initiate the reaction by adding the purified JAR1 enzyme to each well.

• Immediately monitor the decrease in absorbance at 340 nm, which corresponds to the oxidation of NADH and is proportional to the rate of AMP formation.

• Calculate the initial reaction velocities and determine the IC50 value for Jarin-1.

dot

Caption: In Vitro JAR1 Inhibition Assay Workflow.

MeJA-Induced Root Growth Inhibition Assay

This protocol outlines a standard procedure for assessing the in vivo activity of Jarin-1.

Materials:

• Arabidopsis thaliana seeds (wild-type)

• Murashige and Skoog (MS) agar (B569324) plates

• Methyl jasmonate (MeJA) stock solution

• Jarin-1 stock solution

• DMSO (solvent control)

• Growth chamber

Procedure:

• Sterilize and stratify Arabidopsis seeds.

• Prepare MS agar plates containing the following treatments:

  • Control (DMSO)

  • MeJA (e.g., 10 µM)

  • Jarin-1 (e.g., 10 µM)

  • MeJA + Jarin-1 (e.g., 10 µM each)

• Sow the sterilized seeds on the prepared plates.

• Incubate the plates vertically in a growth chamber under controlled conditions (e.g., 16h light/8h dark photoperiod at 22°C).

• After a set period (e.g., 7-10 days), photograph the plates and measure the primary root length of the seedlings using image analysis software.

• Calculate the average root length for each treatment and express it as a percentage of the control.

dot

Caption: Root Growth Inhibition Assay Workflow.

Conclusion

Jarin-1 is a highly specific and valuable tool for researchers studying the jasmonate signaling pathway. Its targeted inhibition of JA-Ile biosynthesis allows for precise dissection of the upstream events in jasmonate signaling. While coronatine is a potent activator of the pathway and useful for studying downstream responses, its mode of action as a mimic and its broad activity spectrum differentiate it from the targeted inhibitory approach of Jarin-1. The choice between Jarin-1 and other alternatives will ultimately depend on the specific research question and the desired experimental outcome. The species-specific nature of Jarin-1 is a critical consideration for its application in different plant systems.

References

• 1. The phytotoxin coronatine is a multifunctional component of the virulence armament of Pseudomonas syringae - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A critical role of two positively charged amino acids in the Jas motif of Arabidopsis JAZ proteins in mediating coronatine- and jasmonoyl isoleucine-dependent interaction with the COI1 F-box protein - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Jarin-1, an inhibitor of JA-Ile biosynthesis in Arabidopsis thaliana, acts differently in other plant species - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Jarin-1, an inhibitor of JA-Ile biosynthesis in Arabidopsis thaliana, acts differently in other plant species - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Jarin-1, an inhibitor of JA-Ile biosynthesis in Arabidopsis thaliana, acts differently in other plant species | Semantic Scholar [semanticscholar.org]
• 8. The Coronatine Toxin of Pseudomonas syringae Is a Multifunctional Suppressor of Arabidopsis Defense - PMC [pmc.ncbi.nlm.nih.gov]
• 9. digitalcommons.unl.edu [digitalcommons.unl.edu]
• 10. cabidigitallibrary.org [cabidigitallibrary.org]
• 11. Methyl jasmonate inhibition of root growth and induction of a leaf protein are decreased in an Arabidopsis thaliana mutant - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Methyl jasmonate inhibition of root growth and induction of a leaf protein are decreased in an Arabidopsis thaliana mutant - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Analysis of Jarin-1 and Methyl Jasmonate Effects: A Guide for Researchers

For researchers, scientists, and drug development professionals, understanding the nuanced effects of compounds that modulate plant defense pathways is critical. This guide provides a comparative analysis of two key molecules in the study of plant responses: the signaling molecule methyl jasmonate (MeJA) and the specific inhibitor Jarin-1.

Methyl jasmonate, a volatile ester of jasmonic acid, is a well-established elicitor of plant defense responses, mimicking the effect of biotic and abiotic stress.[1] In contrast, Jarin-1 is a chemical tool designed to specifically inhibit the jasmonate signaling pathway by targeting the enzyme JAR1 (Jasmonate Resistant 1), which is responsible for the synthesis of the biologically active jasmonoyl-isoleucine (JA-Ile).[2][3] This guide presents a side-by-side comparison of their effects, supported by experimental data, detailed protocols, and visual representations of their mechanisms of action.

Data Presentation: Quantitative Comparison of Jarin-1 and Methyl Jasmonate Effects

The following tables summarize the quantitative effects of Jarin-1 and methyl jasmonate on key physiological and molecular responses in plants.

Table 1: Effect on Root Growth in Arabidopsis thaliana
Treatment	Primary Root Growth Inhibition (%)
0.1 µM MeJA	50%[1]
10 µM MeJA	Significant inhibition[4]
10 µM Jarin-1	No significant inhibition (rescues MeJA-induced inhibition)[4]

Table 2: Effect on JA-Ile Levels in Arabidopsis thaliana after MeJA Treatment
Treatment	JA-Ile Levels (relative to control)
100 µM MeJA (1 hr)	~15-fold increase
10 µM Jarin-1 + 100 µM MeJA (1 hr)	No significant increase
30 µM Jarin-1 + 100 µM MeJA (1 hr)	No significant increase

Table 3: Effect on Defense Gene Expression (PDF1.2) in Arabidopsis thaliana
Treatment	Fold Change in PDF1.2 Expression (relative to mock)
MeJA	Significant upregulation[1]
Jarin-1 + MeJA	Expression level comparable to mock[2]

Table 4: Effect on Secondary Metabolite Accumulation in Brassica rapa
Treatment	Effect on Metabolite Levels
Methyl Jasmonate	Increase in hydroxycinnamates and glucosinolates; Decrease in glucose, sucrose, and amino acids[5]
Jarin-1	Expected to antagonize MeJA-induced changes in secondary metabolites dependent on JA-Ile signaling.

Experimental Protocols

Detailed methodologies for key experiments cited in this guide are provided below to facilitate reproducibility and further investigation.

Protocol 1: Root Growth Inhibition Assay in Arabidopsis thaliana

Objective: To quantify the effect of Jarin-1 and methyl jasmonate on primary root growth.

Materials:

• Arabidopsis thaliana seeds (e.g., Col-0)

• Murashige and Skoog (MS) agar (B569324) plates

• Methyl jasmonate (MeJA) stock solution

• Jarin-1 stock solution

• Sterile water

• Ethanol (B145695) (for sterilization)

• Petri dishes

• Growth chamber

Procedure:

• Seed Sterilization: Surface-sterilize Arabidopsis thaliana seeds by washing with 70% ethanol for 1 minute, followed by a 10-minute incubation in a solution of 50% bleach and 0.05% Triton X-100. Rinse the seeds 5 times with sterile water.

• Plating: Resuspend the sterilized seeds in 0.1% sterile agar and sow them on MS agar plates supplemented with the desired concentrations of MeJA (e.g., 0.1 µM, 10 µM) and/or Jarin-1 (e.g., 10 µM).[1][4] Use plates with the corresponding solvent (e.g., ethanol for MeJA) as a control.

• Stratification: Store the plates at 4°C in the dark for 2-3 days to synchronize germination.

• Growth: Transfer the plates to a growth chamber with a long-day photoperiod (16 hours light / 8 hours dark) at 22°C.

• Data Collection: After a set period of growth (e.g., 7-10 days), photograph the plates and measure the primary root length of at least 20 seedlings per treatment using image analysis software (e.g., ImageJ).

• Analysis: Calculate the percentage of root growth inhibition for each treatment relative to the control.

Protocol 2: Quantification of JA-Ile Levels by LC-MS/MS

Objective: To measure the endogenous levels of JA-Ile in plant tissue following treatment with Jarin-1 and MeJA.

Materials:

• Plant tissue (e.g., Arabidopsis leaves)

• Liquid nitrogen

• Extraction solvent (e.g., 80% methanol (B129727) with internal standards like D6-JA-Ile)

• Centrifuge

• Solid-phase extraction (SPE) columns

• LC-MS/MS system

Procedure:

• Sample Collection and Freezing: Harvest plant tissue at the desired time points after treatment and immediately freeze in liquid nitrogen to halt metabolic activity.

• Homogenization: Grind the frozen tissue to a fine powder using a pre-chilled mortar and pestle.

• Extraction: Transfer a known weight of the powdered tissue (e.g., 100 mg) to a microcentrifuge tube. Add a defined volume of cold extraction solvent containing internal standards.

• Incubation and Centrifugation: Incubate the samples at 4°C with shaking. After incubation, centrifuge the samples to pellet cell debris.

• Purification: Purify the supernatant containing the jasmonates using SPE columns to remove interfering compounds.

• LC-MS/MS Analysis: Analyze the purified samples using a liquid chromatography-tandem mass spectrometry (LC-MS/MS) system. Develop a method for the specific detection and quantification of JA-Ile and the internal standard.

• Quantification: Calculate the concentration of JA-Ile in the original sample based on the peak areas and the known concentration of the internal standard.

Protocol 3: Gene Expression Analysis by qRT-PCR

Objective: To determine the relative expression levels of jasmonate-responsive genes after treatment with Jarin-1 and MeJA.

Materials:

• Plant tissue

• Liquid nitrogen

• RNA extraction kit

• DNase I

• cDNA synthesis kit

• qPCR master mix

• Gene-specific primers (e.g., for PDF1.2 and a reference gene like ACTIN2)

• qPCR instrument

Procedure:

• RNA Extraction: Extract total RNA from frozen plant tissue using a commercial RNA extraction kit, following the manufacturer's instructions.

• DNase Treatment: Treat the extracted RNA with DNase I to remove any contaminating genomic DNA.

• RNA Quality and Quantity Assessment: Determine the concentration and purity of the RNA using a spectrophotometer (e.g., NanoDrop) and assess its integrity using gel electrophoresis.

• cDNA Synthesis: Synthesize first-strand cDNA from a defined amount of total RNA using a cDNA synthesis kit.

• qPCR Reaction Setup: Prepare the qPCR reactions by mixing the cDNA template, qPCR master mix, and gene-specific primers for the target and reference genes.

• qPCR Run: Perform the qPCR reaction in a real-time PCR instrument using a standard thermal cycling program.

• Data Analysis: Analyze the qPCR data using the ΔΔCt method to calculate the relative fold change in gene expression for each treatment compared to the control, normalized to the expression of the reference gene.[6]

Visualizations: Signaling Pathways and Experimental Workflow

The following diagrams, generated using the DOT language, illustrate the molecular interactions and experimental processes discussed in this guide.

Caption: Jasmonate signaling pathway showing the points of action for MeJA and Jarin-1.

Caption: General experimental workflow for comparing the effects of Jarin-1 and MeJA.

References

• 1. researchgate.net [researchgate.net]
• 2. A chemical inhibitor of jasmonate signaling targets JAR1 in Arabidopsis thaliana - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Recent Advances in Plant Chemical Biology of Jasmonates - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Jarin-1, an inhibitor of JA-Ile biosynthesis in Arabidopsis thaliana, acts differently in other plant species - PMC [pmc.ncbi.nlm.nih.gov]
• 5. scholarlypublications.universiteitleiden.nl [scholarlypublications.universiteitleiden.nl]
• 6. Transcriptomic analysis of methyl jasmonate treatment reveals gene networks involved in drought tolerance in pearl millet - PMC [pmc.ncbi.nlm.nih.gov]

Evaluating Downstream Gene Expression to Validate Jarin-1 Activity: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Jarin-1, a selective inhibitor of the jasmonate signaling pathway, with alternative methods for modulating this pathway. We present supporting experimental data, detailed protocols for validation experiments, and visual diagrams of the signaling cascade and experimental workflows to aid in the design and interpretation of studies aimed at validating Jarin-1's activity through the analysis of downstream gene expression.

Jarin-1: Mechanism of Action and Comparison with Alternatives

Jarin-1 is a small-molecule inhibitor that specifically targets JASMONATE RESISTANT 1 (JAR1), an enzyme responsible for the synthesis of the biologically active form of jasmonate, (+)-7-iso-jasmonoyl-L-isoleucine (JA-Ile).[1] By inhibiting JAR1, Jarin-1 effectively blocks the downstream signaling cascade that is crucial for plant defense and various developmental processes.

The validation of Jarin-1's activity is essential, particularly as its efficacy can be species-dependent.[2][3] This is typically achieved by quantifying the expression of well-characterized jasmonate-responsive genes.

For a comprehensive evaluation, Jarin-1's effects can be compared against genetic and chemical alternatives that also modulate the jasmonate pathway:

• jar1 mutants: Genetic knockout or knockdown mutants of the JAR1 gene provide a genetic baseline for the loss of JAR1 function.

• Coronatine (COR): A phytotoxin that acts as a potent agonist of the JA-Ile receptor, CORONATINE INSENSITIVE 1 (COI1).[4] COR treatment mimics the effect of high levels of JA-Ile, leading to a strong induction of jasmonate-responsive genes.

Data Presentation: Comparative Analysis of Gene Expression

The following table summarizes the expected changes in the expression of key jasmonate-responsive genes in Arabidopsis thaliana in response to treatment with Jarin-1, in comparison to a jar1 mutant and treatment with Coronatine. The data presented is a synthesis from multiple studies to provide a comparative overview.

Gene	Function in Jasmonate Pathway	Expected Change with Jarin-1 Treatment (in the presence of JA)	Expected Change in jar1 mutant (in the presence of JA)	Expected Change with Coronatine Treatment
VSP1 (Vegetative Storage Protein 1)	Marker for jasmonate-mediated defense response	↓↓ (Strongly Decreased)	↓↓ (Strongly Decreased)	↑↑ (Strongly Increased)
VSP2 (Vegetative Storage Protein 2)	Marker for jasmonate-mediated defense response	↓↓ (Strongly Decreased)	↓↓ (Strongly Decreased)	↑↑ (Strongly Increased)
LOX2 (Lipoxygenase 2)	Enzyme in the JA biosynthesis pathway	↓ (Decreased)	↓ (Decreased)	↑ (Increased)
PDF1.2 (Plant Defensin (B1577277) 1.2)	Antimicrobial peptide, marker for JA/ethylene-dependent defense	↓↓ (Strongly Decreased)	↓↓ (Strongly Decreased)	↑↑ (Strongly Increased)
TAT3 (Tyrosine Aminotransferase 3)	Involved in wound response	↓ (Decreased)	↓ (Decreased)	↑ (Increased)

Experimental Protocols

This section provides detailed methodologies for key experiments to validate Jarin-1 activity by analyzing downstream gene expression in Arabidopsis thaliana.

Plant Growth and Treatment

• Plant Material: Arabidopsis thaliana ecotype Columbia-0 (Col-0) for Jarin-1 and Coronatine treatments, and a confirmed jar1 T-DNA insertion line (e.g., SALK_034842) along with the corresponding wild-type Col-0 as a control.

• Growth Conditions: Sow seeds on Murashige and Skoog (MS) medium supplemented with 1% (w/v) sucrose (B13894) and 0.8% (w/v) agar. Stratify at 4°C for 2 days in the dark to synchronize germination. Grow seedlings under a 16-hour light/8-hour dark photoperiod at 22°C.

• Jarin-1 and Coronatine Treatment:

  • Prepare stock solutions of Jarin-1 (e.g., 30 mM in DMSO) and Coronatine (e.g., 1 mM in DMSO).

  • For gene expression analysis, grow seedlings for 10-14 days on MS plates.

  • Prepare treatment solutions by diluting the stock solutions in liquid MS medium to the desired final concentration (e.g., 30 µM Jarin-1, 1 µM Coronatine). Include a mock control with the same concentration of DMSO.

  • Flood the plates with the respective solutions and incubate for the desired time (e.g., 6-24 hours).

  • Harvest whole seedlings, blot dry, and immediately freeze in liquid nitrogen. Store at -80°C until RNA extraction.

RNA Extraction and cDNA Synthesis

• RNA Extraction:

  • Grind the frozen plant tissue to a fine powder in liquid nitrogen using a mortar and pestle.

  • Extract total RNA using a plant-specific RNA extraction kit (e.g., RNeasy Plant Mini Kit, Qiagen) according to the manufacturer's instructions.

  • Treat the extracted RNA with DNase I to remove any contaminating genomic DNA.

  • Assess RNA quality and quantity using a spectrophotometer (e.g., NanoDrop) and by running an aliquot on an agarose (B213101) gel.

• cDNA Synthesis:

  • Synthesize first-strand cDNA from 1-2 µg of total RNA using a reverse transcription kit (e.g., iScript cDNA Synthesis Kit, Bio-Rad) with oligo(dT) primers, following the manufacturer's protocol.

Quantitative Real-Time PCR (qRT-PCR)

• Primer Design: Design gene-specific primers for the target genes (VSP1, VSP2, LOX2, PDF1.2, TAT3) and a reference gene (e.g., ACTIN2 or UBQ10) using primer design software. Ensure primers span an intron where possible to avoid amplification from any residual genomic DNA.

• qRT-PCR Reaction:

  • Set up the qRT-PCR reactions using a SYBR Green-based master mix (e.g., SsoAdvanced Universal SYBR Green Supermix, Bio-Rad).

  • A typical reaction mixture includes: 2x SYBR Green master mix, forward and reverse primers (final concentration of 300-500 nM each), diluted cDNA template, and nuclease-free water to the final volume.

  • Perform the reactions in a real-time PCR detection system with a standard thermal cycling program: initial denaturation (e.g., 95°C for 3 min), followed by 40 cycles of denaturation (e.g., 95°C for 10 s) and annealing/extension (e.g., 60°C for 30 s).

  • Include a melt curve analysis at the end of the run to verify the specificity of the amplification.

• Data Analysis:

  • Determine the cycle threshold (Ct) values for each gene in each sample.

  • Normalize the Ct values of the target genes to the Ct value of the reference gene (ΔCt = Cttarget - Ctreference).

  • Calculate the relative gene expression using the 2-ΔΔCt method, comparing the treated samples to the mock-treated control.

Mandatory Visualizations

Jasmonate Signaling Pathway

Caption: The jasmonate signaling pathway and points of intervention for Jarin-1 and Coronatine.

Experimental Workflow for Jarin-1 Validation

Caption: A streamlined workflow for validating Jarin-1 activity using qRT-PCR.

References

• 1. The Coronatine Toxin of Pseudomonas syringae Is a Multifunctional Suppressor of Arabidopsis Defense - PMC [pmc.ncbi.nlm.nih.gov]
• 2. RNA Stability Measurements Using RT-qPCR in Arabidopsis Seedlings - PMC [pmc.ncbi.nlm.nih.gov]
• 3. microplantas.wordpress.com [microplantas.wordpress.com]
• 4. Concomitant activation of jasmonate and ethylene response pathways is required for induction of a plant defensin gene in Arabidopsis - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Essential Safety and Logistics for Handling Jarin-1

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety protocols and logistical plans for the handling and disposal of Jarin-1, a small-molecule inhibitor of jasmonate signaling used in plant biology research. Adherence to these guidelines is essential for ensuring personal safety and maintaining a secure laboratory environment.

Immediate Safety Information

Jarin-1 is a research chemical and should be handled with care, following standard laboratory safety procedures. While a specific Safety Data Sheet (SDS) is not publicly available, the following precautions are based on general guidelines for handling similar chemical compounds and its common solvent, Dimethyl Sulfoxide (DMSO).

Personal Protective Equipment (PPE):

The selection of appropriate PPE is critical to minimize exposure. The required level of protection depends on the specific handling procedure.

Procedure	Required PPE	Rationale
Weighing and Handling Solid Jarin-1	- Nitrile or Butyl rubber gloves- Lab coat- Safety glasses with side shields	Prevents skin contact with the powder and protects eyes from airborne particles.
Preparing Jarin-1 Stock Solution in DMSO	- Butyl rubber gloves (recommended over nitrile for DMSO)- Lab coat- Chemical splash goggles	DMSO can penetrate nitrile gloves and facilitate skin absorption of other substances. Goggles provide enhanced protection against splashes.[1]
Applying Jarin-1 Solution to Samples	- Nitrile or Butyl rubber gloves- Lab coat- Safety glasses	Protects against accidental splashes during application.

Emergency Procedures:

Exposure Type	Immediate Action
Skin Contact	Immediately wash the affected area with soap and plenty of water for at least 15 minutes.[2] Remove contaminated clothing.
Eye Contact	Immediately flush eyes with copious amounts of water for at least 15 minutes, holding the eyelids open.[2] Seek medical attention.
Inhalation	Move to fresh air. If breathing is difficult, seek medical attention.[2]
Ingestion	Do not induce vomiting. Rinse mouth with water and seek immediate medical attention.

Operational Plan: From Receipt to Disposal

A systematic workflow is essential for the safe handling of Jarin-1.

References

• 1. nbinno.com [nbinno.com]
• 2. depts.washington.edu [depts.washington.edu]